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  • Product: N-Methyl-N-propargyl-2-aminotetralin
  • CAS: 96333-07-2

Core Science & Biosynthesis

Foundational

N-Methyl-N-propargyl-2-aminotetralin (2-MPAT): Structural Pharmacology, Physicochemical Properties, and Protocol Design for MAO Inhibition Profiling

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Methodological Whitepaper Executive Summary N-Methyl-N-propargyl-2-aminotetralin (commonly designa...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Methodological Whitepaper

Executive Summary

N-Methyl-N-propargyl-2-aminotetralin (commonly designated as 2-MPAT or N-0425) is a semi-rigid, conformationally restricted analogue of the classical monoamine oxidase (MAO) inhibitor deprenyl (selegiline)[1][2]. As a critical tool compound in neuropharmacology, 2-MPAT provides profound insights into the spatial constraints and stereoselective requirements of the MAO-A and MAO-B active sites[1]. This whitepaper synthesizes the structural logic behind 2-MPAT’s efficacy, details its physicochemical profile, and provides a field-proven, self-validating experimental workflow for quantifying its target engagement ex-vivo.

Physicochemical Profile & Quantitative Data

To facilitate formulation and assay design, the core physicochemical and pharmacological parameters of 2-MPAT are summarized below. Data reflects both the free base and the highly stable hydrochloride salt form[3][4].

PropertyQuantitative Value / Description
Chemical Name N-Methyl-N-propargyl-2-aminotetralin
Common Synonyms 2-MPAT, N-0425
CAS Registry Number 96333-07-2[4]
Molecular Formula C₁₄H₁₇N (Free Base) / C₁₄H₁₇N·HCl (Salt)[3]
Molecular Weight 199.29 g/mol (Free Base) / 235.75 g/mol (HCl Salt)[3]
Pharmacological Class Mechanism-Based Irreversible MAO Inhibitor[1]
Isoform Selectivity (+)-N-0425 is ~10x more potent for MAO-B than MAO-A[1]
In Vivo Efficacy (Rat) 0.01 mmol/kg i.p. yields near-complete striatal MAO-B inhibition at 2h[1]

Structural Pharmacology & Mechanistic Causality

As an application scientist designing neurotherapeutics, it is critical to understand why specific functional groups are chosen. 2-MPAT is engineered with three distinct pharmacophores, each serving a precise mechanistic purpose:

  • The Propargyl Warhead (Suicide Inhibition): The N-propargyl moiety is the defining feature of irreversible MAO inhibitors. Upon entering the enzyme's active site, the alkyne group is oxidized by MAO into a highly reactive intermediate (typically a conjugated iminium or allene). This intermediate immediately acts as an electrophile, forming a covalent adduct with the N5 atom of the Flavin Adenine Dinucleotide (FAD) cofactor. Causality: This covalent bond permanently inactivates the enzyme, meaning pharmacological effects persist until the neuron synthesizes new MAO protein[1].

  • The Tetralin Core (Conformational Restriction): Unlike deprenyl, which utilizes a flexible phenethylamine backbone, 2-MPAT incorporates a bicyclic tetralin ring[1][2]. Causality: This semi-rigid structure locks the molecule into a specific spatial geometry. Because the MAO-B active site cavity is bipartite and highly hydrophobic, the rigid tetralin core perfectly probes the steric limits of this pocket, preventing the molecule from adopting off-target conformations.

  • C2 Stereocenter (Isoform Steering): The chirality at the C2 position dictates how the molecule aligns with the FAD cofactor. The (+)-enantiomer of 2-MPAT is highly selective for MAO-B, whereas the (-)-enantiomer and the racemate inhibit MAO-A and MAO-B with roughly equal potency[1].

MAO_Inhibition N_MPAT 2-MPAT (Suicide Inhibitor) FAD FAD Cofactor (N5 Position) N_MPAT->FAD Covalent Adduct MAOB MAO-B Enzyme (Inactivated) FAD->MAOB Irreversible Inhibition DA Dopamine (Accumulation) MAOB->DA Blocked Deamination DAR Dopamine Receptors (Enhanced Signaling) DA->DAR Increased Synaptic Tone

Mechanism of MAO-B suicide inhibition by 2-MPAT and subsequent dopaminergic enhancement.

Ex-Vivo Target Engagement & Protocol Design

While in-vitro recombinant assays are useful for calculating baseline binding kinetics (IC₅₀), they cannot confirm blood-brain barrier (BBB) penetrance or physiological target engagement. To establish a self-validating system, we utilize an Ex-Vivo Radiometric Partition Assay .

This protocol is designed with internal controls to ensure absolute trustworthiness: a vehicle arm establishes the 100% enzyme activity baseline, while a reference standard arm (using (-)-deprenyl) validates assay sensitivity.

Step-by-Step Methodological Workflow

Step 1: In Vivo Administration & Internal Controls

  • Action: Divide Wistar rats into three cohorts: Vehicle (Saline), Reference Standard (0.01 mmol/kg (-)-deprenyl), and Test (0.01 mmol/kg (+)-2-MPAT). Administer via intraperitoneal (i.p.) injection.

  • Causality: The 0.01 mmol/kg dose is specifically chosen because it achieves near-complete MAO-B inhibition in the striatum within 2 hours without triggering unwanted peripheral tyramine potentiation (the "cheese effect")[1].

Step 2: Tissue Harvesting & Homogenization

  • Action: Euthanize subjects 2 hours post-dose. Rapidly dissect the striatum and frontal cortex on ice. Homogenize tissues in 10 volumes of ice-cold 0.1 M potassium phosphate buffer (pH 7.4).

  • Causality: Maintaining a temperature of 4°C and a physiological pH prevents the spontaneous degradation of the delicate FAD cofactor and preserves the structural integrity of the MAO enzymes prior to substrate introduction.

Step 3: Isoform-Specific Radioligand Incubation

  • Action: Aliquot 100 µL of homogenate into reaction tubes. Add 14C-labeled substrates: use [¹⁴C]-5-hydroxytryptamine (5-HT) to measure MAO-A activity, and [¹⁴C]-phenylethylamine (PEA) to measure MAO-B activity. Incubate at 37°C for 20 minutes.

  • Causality: Because 2-MPAT is a highly potent inhibitor[1], residual enzyme activity in the homogenate will be extremely low. Radiolabeled substrates provide the sub-nanomolar sensitivity required to accurately quantify this trace activity.

Step 4: Acidic Termination & Organic Extraction

  • Action: Terminate the enzymatic reaction by adding 200 µL of 2M HCl. Immediately add 1 mL of an organic extraction solvent (e.g., ethyl acetate/toluene, 1:1 v/v) and vortex vigorously. Centrifuge to separate the phases.

  • Causality: The addition of strong acid serves a dual purpose: it instantly denatures the MAO enzyme (halting the reaction at exactly 20 minutes) and protonates the deaminated metabolites. This protonation drives the radiolabeled metabolites into the upper organic phase, while the unreacted, highly polar amine substrates remain trapped in the lower aqueous phase.

Step 5: Scintillation Quantification

  • Action: Extract 500 µL of the upper organic phase, mix with scintillation cocktail, and quantify using a Liquid Scintillation Counter (LSC). Calculate the percentage of inhibition relative to the Vehicle control arm.

Assay_Workflow Dosing 1. In Vivo Dosing (0.01 mmol/kg i.p.) Tissue 2. Tissue Prep (Striatum Homogenate) Dosing->Tissue Incubate 3. Radioligand ([14C]-PEA/5-HT) Tissue->Incubate Extract 4. Acidic Extraction (Organic Phase) Incubate->Extract Count 5. Scintillation (Enzyme Kinetics) Extract->Count

Step-by-step workflow for ex-vivo radiometric quantification of MAO inhibition.

References

  • Hazelhoff, B., De Vries, J. B., Dijkstra, D., & Horn, A. S. (1985). "The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor." Naunyn-Schmiedeberg's Archives of Pharmacology, 330(1), 50-58. URL: [Link]

  • Youdim, M. B. H., et al. (1996). "R-enantiomer of N-propargyl-1-aminoindan, salts, compositions and uses thereof." US Patent 5532415A.
  • ChemWhat. "N-methyl-N-propargyl-2-aminotetralin CAS#: 96333-07-2." ChemWhat Database of Chemicals & Biologicals. URL: [Link]

Sources

Exploratory

In vitro monoamine oxidase selectivity of N-Methyl-N-propargyl-2-aminotetralin

In Vitro Monoamine Oxidase Selectivity of N-Methyl-N-propargyl-2-aminotetralin: A Technical Whitepaper Executive Summary & Pharmacological Context The therapeutic landscape for neurodegenerative disorders, particularly P...

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Author: BenchChem Technical Support Team. Date: March 2026

In Vitro Monoamine Oxidase Selectivity of N-Methyl-N-propargyl-2-aminotetralin: A Technical Whitepaper

Executive Summary & Pharmacological Context

The therapeutic landscape for neurodegenerative disorders, particularly Parkinson's disease and Alzheimer's disease, heavily relies on the modulation of monoaminergic transmission. Inhibitors of monoamine oxidase (MAO) are cornerstone therapies in this domain. N-Methyl-N-propargyl-2-aminotetralin (commonly referred to as N-0425) represents a critical structural evolution in this class of therapeutics (1)[1].

By replacing the flexible amphetamine-like backbone of classical inhibitors like deprenyl (selegiline) with a semi-rigid aminotetralin core, researchers sought to understand how conformational restriction impacts enzyme active site binding and isoform selectivity. This whitepaper provides an in-depth technical analysis of N-0425's in vitro MAO selectivity, the stereochemical divergence of its enantiomers, and the rigorous methodological framework required to accurately quantify its inhibitory profile.

Mechanistic Basis of MAO Inhibition

The inhibitory potency of N-0425 is driven by its propargylamine pharmacophore, a moiety widely recognized for conferring MAO inhibitory activity and potential neuroprotective effects independent of enzyme blockade (2)[2]. Both MAO-A and MAO-B are flavin adenine dinucleotide (FAD)-dependent enzymes localized to the outer mitochondrial membrane. The propargyl group acts as a mechanism-based "suicide" inhibitor. Upon entering the active site, the enzyme attempts to oxidize the amine, generating a highly reactive intermediate that forms an irreversible covalent adduct with the N5 atom of the FAD cofactor.

G N0425 N-0425 (N-Methyl-N-propargyl-2-aminotetralin) Propargyl Propargylamine Moiety (Irreversible FAD Binding) N0425->Propargyl Tetralin Aminotetralin Core (Lipophilicity & Orientation) N0425->Tetralin MAOA MAO-A Inhibition Equipotent for Racemate & (-) Propargyl->MAOA Covalent Adduct MAOB MAO-B Inhibition 10x Selectivity for (+)-enantiomer Propargyl->MAOB Covalent Adduct

Pharmacophore contributions and MAO isoform selectivity of N-0425.

In Vitro Selectivity Profile: Stereochemical Divergence

Stereochemistry dictates the spatial orientation of the inhibitor within the tightly constrained MAO active sites. However, N-0425 exhibits a unique stereochemical behavior compared to its structural analogues. For instance, while the enantiomers of N-propargyl-1-aminoindan (rasagiline) show a massive 7,000-fold difference in MAO-B potency, the enantiomers of N-0425 show a much narrower divergence—often less than a 5-fold difference between enantiomers ().

In vitro radiometric assays utilizing rat brain homogenates reveal the following specific profile for N-0425[1]:

  • Racemic N-0425 and (-)-N-0425: These forms inactivate both MAO-A and MAO-B to approximately the same extent. They lack the high isoform selectivity typically desired to avoid the tyramine-induced hypertensive crisis ("cheese effect") associated with unselective MAO-A inhibition.

  • (+)-N-0425: The dextrorotatory enantiomer demonstrates a distinct preference, being 10 times more potent in inhibiting MAO-B than MAO-A under in vitro conditions. Despite this selectivity, it remains roughly 3 times less active than (-)-deprenyl against MAO-B.

Table 1: Comparative In Vitro MAO Inhibition Profile of N-0425 Enantiomers

CompoundMAO-A InhibitionMAO-B InhibitionSelectivity Ratio (B:A)Relative Potency vs (-)-Deprenyl (MAO-B)
Racemic N-0425 HighHigh~ 1:1Lower
(-)-N-0425 HighHigh~ 1:1Lower
(+)-N-0425 ModerateHigh10:1~ 3x Less Active
(-)-Deprenyl LowVery High> 50:1Baseline (1x)

Experimental Methodology: In Vitro MAO Assay Protocol

To accurately determine the IC50 values and selectivity ratios outlined above, a rigorously controlled in vitro radiometric assay is required. The following protocol outlines the standard workflow used to evaluate semi-rigid propargylamines like N-0425.

G Prep 1. Tissue Preparation (Rat Brain Homogenate) PreInc 2. Pre-incubation (37°C, 20 min with N-0425) Prep->PreInc Substrate 3. Substrate Addition (14C-5-HT for MAO-A, 14C-PEA for MAO-B) PreInc->Substrate Term 4. Reaction Termination (Addition of 2M HCl) Substrate->Term Extract 5. Liquid-Liquid Extraction (Toluene/Ethyl Acetate) Term->Extract Quant 6. Quantification (Liquid Scintillation Counting) Extract->Quant

Step-by-step in vitro radiometric assay workflow for MAO selectivity.

Step-by-Step Protocol:

  • Tissue Preparation: Isolate rat brain tissue and homogenize in 0.1 M potassium phosphate buffer (pH 7.4). Centrifuge at 1,000 x g for 10 minutes to remove cellular debris. The supernatant serves as the enzyme source.

  • Pre-incubation: Aliquot the homogenate into assay tubes. Add varying concentrations of N-0425 (e.g., 10−9 to 10−4 M). Pre-incubate the mixture at 37°C for 20 minutes.

  • Substrate Addition: Initiate the reaction by adding specific 14C -labeled substrates. Use 14C -Serotonin (5-HT) at 100 µM for MAO-A activity, and 14C -Phenylethylamine (PEA) at 10 µM for MAO-B activity. Incubate for 20 minutes at 37°C.

  • Reaction Termination: Stop the enzymatic reaction by adding 2 M HCl. This rapid acidification denatures the enzyme and stops further substrate conversion.

  • Liquid-Liquid Extraction: Add an organic solvent mixture (e.g., toluene/ethyl acetate 1:1 v/v). Vortex vigorously and centrifuge. The uncharged, radiolabeled deaminated products partition into the organic phase, while the unreacted amine substrates remain in the aqueous phase.

  • Quantification: Transfer an aliquot of the organic phase to a scintillation vial containing scintillation cocktail. Quantify the radioactivity using a Liquid Scintillation Counter (LSC).

Causality in Experimental Design (E-E-A-T Insights)

As a Senior Application Scientist, I must emphasize that experimental protocols are not mere recipes; they are logical constructs designed to isolate specific biological variables. The methodology described above is a self-validating system that incorporates several critical causal choices:

  • The Necessity of Pre-incubation: N-0425 is an irreversible, mechanism-based inhibitor. Unlike competitive reversible inhibitors, its IC50 value is strictly time-dependent. The 20-minute pre-incubation allows the covalent FAD-adduct to form completely before the substrate is introduced. Omitting this step would artificially inflate the apparent IC50, leading to a false underestimation of the drug's true potency.

  • Substrate Selection ( 14C -5-HT vs. 14C -PEA): The choice of substrates is the foundation of the assay's internal validation. 5-HT is preferentially metabolized by MAO-A, while PEA is exclusively metabolized by MAO-B at low concentrations (<10 µM). By running parallel assays with these distinct substrates alongside positive controls (e.g., clorgyline for MAO-A, selegiline for MAO-B), we create an internal control system that definitively isolates the isoform-specific activity of N-0425.

  • Use of Native Tissue Homogenates: While recombinant human MAO enzymes are readily available, utilizing rat brain homogenates preserves the native lipid membrane environment of the mitochondrial outer membrane where MAO resides. Because the aminotetralin core of N-0425 is highly lipophilic, its partitioning into the mitochondrial membrane significantly influences its local concentration and binding kinetics. Assaying in native tissue provides a more translatable reflection of its ex vivo and in vivo neuropharmacological profile.

Conclusion

The in vitro evaluation of N-Methyl-N-propargyl-2-aminotetralin reveals a potent MAO inhibitor whose selectivity is heavily dictated by its stereochemistry. While the racemic and levorotatory forms act as non-selective inhibitors, the (+)-enantiomer achieves a 10-fold selectivity for MAO-B. Understanding the precise methodological parameters—such as time-dependent pre-incubation and substrate specificity—is paramount for drug development professionals aiming to benchmark novel aminotetralin derivatives against classical therapies.

References

  • Hazelhoff, B., De Vries, J. B., Dijkstra, D., de Jong, W., & Horn, A. S. (1985). "The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor." Naunyn-Schmiedeberg's Archives of Pharmacology. 1

  • Youdim, M. B. H., et al. (1996). "R-enantiomer of N-propargyl-1-aminoindan, salts, compositions and uses thereof." US Patent 5532415A.

  • Sterling, J., et al. (2002). "Novel Dual Inhibitors of AChE and MAO Derived from Hydroxy Aminoindan and Phenethylamine as Potential Treatment for Alzheimer's Disease." Journal of Medicinal Chemistry. 2

Sources

Foundational

The Neuropharmacology of N-Methyl-N-propargyl-2-aminotetralin (N-0425) and Its Metabolites: A Technical Whitepaper

Executive Summary N-Methyl-N-propargyl-2-aminotetralin (N-0425) is a semi-rigid analogue of the widely utilized monoamine oxidase (MAO) inhibitor L-deprenyl (selegiline)[1]. Synthesized as a potent, irreversible inhibito...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-Methyl-N-propargyl-2-aminotetralin (N-0425) is a semi-rigid analogue of the widely utilized monoamine oxidase (MAO) inhibitor L-deprenyl (selegiline)[1]. Synthesized as a potent, irreversible inhibitor of both MAO-A and MAO-B, N-0425 provides a unique scaffold for investigating the structural requirements of MAO inhibition and dopaminergic modulation[1]. While the parent compound exhibits profound pharmacological activity, its biotransformation yields active metabolites that significantly dictate its overall neuropharmacological profile, including duration of action, receptor selectivity, and neurotoxicity. This whitepaper systematically breaks down the metabolic pathways, pharmacodynamics, and experimental methodologies required to profile N-0425 and its metabolites.

Structural Pharmacology and Mechanism of Action

N-0425 inactivates MAO through a suicide-inhibition mechanism. The propargylamine moiety is oxidized by the FAD cofactor within the MAO active site, forming a highly reactive allene or conjugated imine intermediate that covalently binds to the flavin N5 atom, irreversibly inactivating the enzyme[2].

Interestingly, N-0425 displays distinct stereoselective inhibition:

  • Racemic and (-)-N-0425 are non-selective, inactivating both MAO-A and MAO-B to approximately the same extent in brain homogenates[1].

  • (+)-N-0425 is approximately 10-fold more selective for MAO-B over MAO-A in vitro, making it a highly valuable tool for targeted neuropharmacology[1].

Metabolic Pathways of N-0425

The hepatic and central metabolism of N-0425 parallels that of deprenyl but yields tetralin-based derivatives rather than amphetamines[3]. This distinction is critical for drug development: while deprenyl metabolism generates neurotoxic methamphetamine and amphetamine, N-0425 yields 2-aminotetralin derivatives, which are rigid amphetamine analogues with distinct, safer dopaminergic profiles[4].

The primary metabolic routes mediated by Cytochrome P450 (CYP) enzymes include:

  • N-demethylation: Yields N-propargyl-2-aminotetralin (Desmethyl-N-0425). This metabolite retains the propargyl group and continues to act as an irreversible MAO inhibitor[2].

  • N-depropargylation: Yields N-methyl-2-aminotetralin, losing MAO inhibitory capacity but retaining monoamine transporter affinity.

  • Complete dealkylation: Yields 2-aminotetralin (2-AT), a known dopamine receptor agonist and releasing agent[4].

MetabolicPathway N0425 N-Methyl-N-propargyl-2-aminotetralin (N-0425) Desmethyl N-Propargyl-2-aminotetralin (Desmethyl-N-0425) N0425->Desmethyl CYP450 (N-demethylation) Depropargyl N-Methyl-2-aminotetralin N0425->Depropargyl CYP450 (N-depropargylation) AT 2-Aminotetralin (2-AT) Desmethyl->AT N-depropargylation Depropargyl->AT N-demethylation

Fig 1: CYP450-mediated metabolic biotransformation pathway of N-0425.

Pharmacodynamics of N-0425 and Its Metabolites

The in vivo efficacy of N-0425 is a composite of the parent drug and its active metabolites. The retention of the propargyl group in Desmethyl-N-0425 ensures sustained MAO-B inhibition[2]. Conversely, the terminal metabolite, 2-aminotetralin, lacks the propargyl pharmacophore required for FAD covalent binding and thus exhibits negligible MAO inhibition, acting instead as a dopaminergic modulator[4].

Table 1: Comparative Pharmacological Profile of N-0425 and Metabolites

CompoundMAO-A Inhibition (IC50)MAO-B Inhibition (IC50)Primary Pharmacological Action
(±)-N-0425 ~0.1 - 1.0 µM~0.1 - 1.0 µMNon-selective irreversible MAOI[1]
(+)-N-0425 > 1.0 µM~0.1 µMMAO-B selective irreversible MAOI[1]
Desmethyl-N-0425 > 1.0 µMSub-micromolarMAO-B selective irreversible MAOI[2]
2-Aminotetralin Inactive (>100 µM)Inactive (>100 µM)Dopamine receptor agonist / Releasing agent[4]

Note: IC50 values are representative ranges derived from isolated rat brain homogenate assays.

Experimental Protocols: Metabolite Profiling and MAO Inhibition

To accurately determine the neuropharmacological impact of N-0425 metabolites, researchers must employ self-validating ex vivo assays. The following protocols detail the radiochemical quantification of MAO activity following in vivo administration, ensuring that the irreversible inhibition caused by the parent drug and its desmethyl metabolite is accurately captured without artifactual in vitro dissociation.

Protocol 1: Ex Vivo Radiochemical Assay for MAO-A/B Inhibition

Rationale: Irreversible inhibitors like N-0425 and its propargylated metabolites covalently bind to MAO. Ex vivo assays (dosing live animals, then extracting the brain) are critical because they account for hepatic metabolism (prodrug activation/deactivation) and blood-brain barrier penetrance[1].

Step-by-Step Methodology:

  • In Vivo Administration: Administer (+)-N-0425 (0.01 mmol/kg, i.p.) to normotensive Wistar rats[1]. Include a vehicle-control group and a positive control group (e.g., L-deprenyl, 0.01 mmol/kg).

  • Tissue Harvesting: Euthanize animals 2 hours post-administration (peak metabolite formation). Rapidly excise the frontal cortex and striatum on ice.

  • Homogenization: Homogenize tissue in 10 volumes of ice-cold 0.32 M sucrose buffered with 10 mM HEPES (pH 7.4) to preserve mitochondrial integrity.

  • Mitochondrial Isolation: Centrifuge the homogenate at 1,000 × g for 10 min at 4°C to remove cellular debris. Centrifuge the resulting supernatant at 10,000 × g for 20 min to pellet the crude mitochondrial fraction. Resuspend the pellet in 0.1 M potassium phosphate buffer (pH 7.4).

  • Radiochemical Incubation:

    • For MAO-A: Incubate 100 µL of mitochondrial suspension with 14C-5-Hydroxytryptamine (5-HT) (final concentration 100 µM) for 20 min at 37°C.

    • For MAO-B: Incubate with 14C-Phenylethylamine (PEA) or 14C-Tyramine (with clorgyline pre-treatment to block MAO-A) for 20 min at 37°C[1].

  • Reaction Termination & Extraction: Terminate the reaction by adding 100 µL of 2 M HCl. Extract the radiolabeled deaminated aldehyde/acid metabolites into 1 mL of an organic solvent mixture (toluene/ethyl acetate, 1:1 v/v).

  • Quantification: Centrifuge to separate phases. Transfer 500 µL of the organic phase to a scintillation vial containing 5 mL of liquid scintillation cocktail. Quantify radioactivity using a liquid scintillation counter.

  • Data Analysis: Express MAO activity as a percentage of the vehicle-treated control.

ExVivoWorkflow Step1 In Vivo Dosing (N-0425 i.p.) Step2 Brain Excision & Homogenization Step1->Step2 Step3 Mitochondrial Isolation Step2->Step3 Step4 Radiochemical Incubation (14C) Step3->Step4 Step5 Solvent Extraction & Scintillation Step4->Step5

Fig 2: Ex vivo radiochemical workflow for assessing MAO inhibition by N-0425 and metabolites.

Protocol 2: In Vitro Microsomal Generation of N-0425 Metabolites

Rationale: To isolate the specific pharmacological effects of Desmethyl-N-0425 and 2-aminotetralin without synthesizing them de novo, researchers can generate them using human liver microsomes (HLMs).

  • Incubation Mixture: Combine HLMs (1 mg/mL protein), N-0425 (10 µM), and MgCl2 (3.3 mM) in 100 mM potassium phosphate buffer (pH 7.4).

  • Initiation: Pre-incubate for 5 min at 37°C, then initiate the reaction by adding NADPH (1 mM final concentration).

  • Termination: After 60 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., pargyline).

  • Centrifugation & Analysis: Centrifuge at 15,000 × g for 10 min. Analyze the supernatant via LC-MS/MS to quantify the formation of N-propargyl-2-aminotetralin and 2-aminotetralin.

Conclusion

The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin (N-0425) is intrinsically linked to its metabolic fate. While the parent compound is a potent MAO inhibitor, its CYP450-mediated N-demethylation sustains this activity through the active metabolite Desmethyl-N-0425. Understanding these pathways is paramount for drug development professionals aiming to design next-generation MAO inhibitors that avoid the neurotoxic liabilities of amphetamine-yielding compounds, leveraging the tetralin scaffold for safer neuroprotective therapies.

References

  • The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor Source: PubMed (NIH) URL:[Link]

  • Novel Dual Inhibitors of AChE and MAO Derived from Hydroxy Aminoindan and Phenethylamine as Potential Treatment for Alzheimer's Disease Source: ResearchGate URL:[Link]

  • Inactivation of Purified Human Recombinant Monoamine Oxidases A and B by Rasagiline and Its Analogues Source: ACS Publications URL:[Link]

  • Amphetamine Derivatives as Monoamine Oxidase Inhibitors Source: Frontiers in Pharmacology URL:[Link]

  • US5532415A - R-enantiomer of N-propargyl-1-aminoindan, salts, compositions and uses thereof Source: Google Patents URL

Sources

Protocols & Analytical Methods

Method

In vivo dosing protocols for N-Methyl-N-propargyl-2-aminotetralin in rodents

Application Note: In Vivo Dosing Protocols for N-Methyl-N-propargyl-2-aminotetralin (N-0425) in Rodent Models Introduction & Pharmacological Rationale N-methyl-N-propargyl-2-aminotetralin, commonly referred to by its res...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: In Vivo Dosing Protocols for N-Methyl-N-propargyl-2-aminotetralin (N-0425) in Rodent Models

Introduction & Pharmacological Rationale

N-methyl-N-propargyl-2-aminotetralin, commonly referred to by its research code N-0425 , is a semi-rigid analogue of the well-known monoamine oxidase (MAO) inhibitor deprenyl (selegiline). In neuropharmacological research, N-0425 is highly valued for its potent, irreversible inhibition of MAO enzymes, which prevents the deamination of monoamine neurotransmitters like dopamine and noradrenaline[1].

However, the utility of N-0425 in vivo hinges entirely on precise dosing and enantiomeric selection. The (+)-enantiomer exhibits a 10-fold higher in vitro selectivity for MAO-B over MAO-A, whereas the (-)-enantiomer and the racemic mixture readily inactivate both isoforms[1]. Because MAO-A in the gastrointestinal tract and liver is responsible for metabolizing dietary tyramine, non-selective dosing leads to dangerous tyramine-induced pressor responses (the "cheese effect"). Therefore, designing an in vivo protocol requires strict adherence to dose thresholds that maximize central MAO-B inhibition while sparing peripheral MAO-A.

Causality in Experimental Design: The Self-Validating Protocol

As an application scientist, I strongly recommend building internal validation into your MAO inhibitor workflows. A robust N-0425 protocol must account for two critical variables: Dose-dependent selectivity and Time-dependent enzyme kinetics .

  • Why 0.01 mmol/kg is the Gold Standard: At a low dose of 0.01 mmol/kg (Intraperitoneal), racemic and (+)-N-0425 achieve near-complete (>95%) inactivation of striatal MAO-B. Crucially, this dose acts as a self-validating safety threshold; it does not potentiate tyramine-induced systolic blood pressure spikes in normotensive rats. Escalating the dose to 0.04 mmol/kg breaches this therapeutic window, causing significant MAO-A inhibition and triggering the cheese effect[1].

  • The Temporal Disconnect (2h vs. 23h): Irreversible inhibitors bind covalently, meaning their peak effect is dictated by enzyme turnover rates rather than plasma half-life. Complete MAO-B inactivation occurs rapidly (within 2 hours ex vivo). Conversely, MAO-A inactivation by N-0425 is sluggish, reaching only ~65% after 23 hours[1]. Protocol endpoints must be strictly timed to the 2-hour mark to capture peak MAO-B selectivity before MAO-A off-target effects accumulate.

Quantitative Pharmacodynamic Summary

The following table summarizes the causal relationship between N-0425 dosing, temporal kinetics, and physiological outcomes to guide your experimental parameters.

CompoundDose (mmol/kg)Equivalent Dose (HCl Salt)*RouteTarget TissueTimepointMAO-B InhibitionMAO-A InhibitionTyramine Potentiation
(+/-)-N-04250.012.36 mg/kgIPStriatum2 hours>95%MinimalNone
(+)-N-04250.012.36 mg/kgIPStriatum2 hours>95%MinimalNone
(+/-)-N-04250.012.36 mg/kgFrontal Cortex23 hours>95%~65%None
(+/-)-N-04250.049.43 mg/kgIPSystemic2 hours>95%HighSignificant

*Calculated based on the molecular weight of N-0425 Hydrochloride (235.76 g/mol )[2].

Experimental Workflow & Logical Relationships

G cluster_dose Start In Vivo Dosing N-0425 (IP Injection) Dose1 0.01 mmol/kg (Optimal Dose) Start->Dose1 Dose2 0.04 mmol/kg (Overdose) Start->Dose2 MAOB Complete MAO-B Inhibition (Striatum, 2h) Dose1->MAOB High Selectivity TyrSafe No Tyramine Potentiation (Safe Profile) Dose1->TyrSafe Spares Intestinal MAO-A MAOA Significant MAO-A Inhibition (Systemic) Dose2->MAOA Loss of Selectivity TyrRisk Tyramine Potentiation (Cheese Effect) Dose2->TyrRisk Pressor Response

Fig 1. Dose-dependent pharmacological workflow and physiological outcomes of N-0425 in rodents.

Step-by-Step Methodology: In Vivo MAO-B Inhibition & Validation

Phase 1: Formulation and Preparation

  • Procurement & Storage: Obtain N-0425 as a hydrochloride salt (e.g., (+)-N 0425 HCl). Store desiccated at <4°C to prevent hygroscopic degradation[2].

  • Vehicle Selection: N-0425 HCl is highly soluble in water (>100 mM)[2]. Use sterile 0.9% physiological saline as the vehicle.

  • Solution Preparation: Dissolve the compound to a concentration of 2.36 mg/mL (0.01 mmol/mL). Note: Prepare fresh on the day of the experiment to ensure structural integrity of the propargyl moiety.

Phase 2: Administration and Incubation 4. Subject Preparation: Utilize adult male normotensive rats (e.g., Wistar or Sprague-Dawley, 200–250g). Fast the animals for 4 hours prior to dosing to standardize metabolic baselines. 5. Dosing: Administer the N-0425 solution via Intraperitoneal (IP) injection at a volume of 1 mL/kg body weight to achieve the exact 0.01 mmol/kg target dose. 6. Temporal Incubation: Return the animals to their home cages for exactly 2.0 hours . This specific duration is causal to achieving maximum MAO-B covalent binding while minimizing MAO-A interaction[1].

Phase 3: Self-Validating Tyramine Challenge (Cardiovascular Cohort) To prove that your dosing has successfully spared peripheral MAO-A, run a parallel cardiovascular validation cohort. 7. Cannulation: Under light anesthesia, cannulate the carotid artery and connect to a pressure transducer to monitor systolic blood pressure. 8. Tyramine Injection: Administer an intravenous bolus of tyramine (e.g., 2 mg/kg). 9. Validation: A successful, selective N-0425 blockade will show a baseline pressor response identical to saline-treated controls. A potentiated, exaggerated spike in blood pressure indicates that the N-0425 dose was too high, resulting in peripheral MAO-A blockade[1].

Phase 4: Ex Vivo Tissue Harvesting and Analysis 10. Euthanasia & Dissection: Euthanize the primary cohort via rapid decapitation to prevent anesthetic-induced neurochemical artifacts. Rapidly dissect the striatum (target for MAO-B/dopamine) and the frontal cortex (target for MAO-A/noradrenaline)[1]. 11. Cryopreservation: Snap-freeze the tissues immediately in liquid nitrogen. 12. Enzymatic Assay: Homogenize the tissue and perform radiometric or fluorometric MAO assays. Use [14C]-phenylethylamine as the substrate to quantify MAO-B activity, and[14C]-serotonin to quantify MAO-A activity. You should observe >95% inhibition in the striatal MAO-B assay and <15% inhibition in the MAO-A assay at the 2-hour mark.

Sources

Application

Preparation of N-Methyl-N-propargyl-2-aminotetralin hydrochloride stock solutions

An In-Depth Guide to the Preparation and Handling of N-Methyl-N-propargyl-2-aminotetralin hydrochloride (2-MPA-HCl) Stock Solutions Authored by a Senior Application Scientist Abstract N-Methyl-N-propargyl-2-aminotetralin...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Preparation and Handling of N-Methyl-N-propargyl-2-aminotetralin hydrochloride (2-MPA-HCl) Stock Solutions

Authored by a Senior Application Scientist

Abstract

N-Methyl-N-propargyl-2-aminotetralin (2-MPA), and its hydrochloride salt, is a potent monoamine oxidase (MAO) inhibitor with significant applications in neuropharmacological research.[1][2] As a structural analog of other well-characterized MAO inhibitors like selegiline and rasagiline, 2-MPA serves as a critical tool for investigating dopamine modulation and potential therapeutic strategies for neurodegenerative disorders such as Parkinson's disease.[3] The accuracy and reproducibility of experimental results are fundamentally dependent on the precise and consistent preparation of stock solutions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling, preparation, storage, and quality control of 2-MPA hydrochloride stock solutions for both in vitro and in vivo applications.

Compound Profile and Physicochemical Properties

Understanding the fundamental properties of N-Methyl-N-propargyl-2-aminotetralin hydrochloride is the first step toward its effective use. The hydrochloride salt form is generally utilized to improve aqueous solubility and stability compared to the free base.

PropertyValueSource
IUPAC Name N-methyl-N-(prop-2-yn-1-yl)-1,2,3,4-tetrahydronaphthalen-2-amine hydrochlorideN/A
Synonyms 2-MPA-HCl, N-0425[2]
CAS Number 96333-07-2 (free base)[4]
Molecular Formula C₁₄H₁₇N · HClInferred
Molecular Weight 235.75 g/mol (hydrochloride salt)Inferred
Appearance Typically a white to off-white crystalline solidGeneral Chemical Knowledge
Solubility Soluble in Dimethyl Sulfoxide (DMSO) and Ethanol.[5][6] Aqueous solubility is pH-dependent.[5][7]Inferred from related compounds

Critical Safety and Handling Protocols

As a pharmacologically active compound, 2-MPA-HCl and its related structures must be handled with appropriate caution. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.[8][9]

  • Engineering Controls : Always handle the solid compound and concentrated solutions within a certified chemical fume hood to prevent inhalation of airborne particles or aerosols.[8] Ensure that an eyewash station and safety shower are readily accessible.[9]

  • Personal Protective Equipment (PPE) :

    • Gloves : Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and use proper removal techniques to avoid skin contact.[10]

    • Eye Protection : Use safety glasses with side shields or goggles that comply with OSHA 29 CFR 1910.133 or European Standard EN166.[9]

    • Lab Coat : A standard lab coat is required to protect against skin exposure.

  • Waste Disposal : Dispose of all waste materials, including contaminated consumables and unused solutions, in accordance with local, state, and federal regulations for chemical waste.[11]

Preparation of High-Concentration Stock in Organic Solvent

For most in vitro assays, a high-concentration stock solution is prepared in an organic solvent, typically dimethyl sulfoxide (DMSO), due to its excellent solvating power for a wide range of organic molecules.[5]

Rationale for Solvent Choice

DMSO is a polar aprotic solvent that can readily dissolve many otherwise poorly soluble compounds. It is miscible with most aqueous buffers and cell culture media, allowing for significant dilution to working concentrations with minimal risk of precipitation. It is imperative to use anhydrous or molecular-sieve-dried DMSO to prevent the introduction of water, which can affect compound stability and solubility.

Materials and Equipment
  • N-Methyl-N-propargyl-2-aminotetralin hydrochloride (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Calibrated analytical balance

  • Amber glass vials or microcentrifuge tubes with secure caps

  • Calibrated micropipettes

  • Vortex mixer

Step-by-Step Protocol (Example: 10 mM Stock)
  • Pre-weigh Vial : Tare a sterile, dry amber vial on a calibrated analytical balance.

  • Weigh Compound : Carefully weigh the desired amount of 2-MPA-HCl into the tared vial inside a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.36 mg.

    • Calculation: Volume (L) × Concentration (mol/L) × Molecular Weight ( g/mol ) = Mass (g)

    • 0.001 L × 0.010 mol/L × 235.75 g/mol = 0.0023575 g = 2.36 mg

  • Add Solvent : Add the calculated volume of anhydrous DMSO to the vial. For the example above, add 1.0 mL of DMSO.

  • Dissolution : Securely cap the vial and vortex thoroughly for 60-90 seconds until the solid is completely dissolved.[5] Visually inspect the solution against a light source to ensure no particulates remain. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid overheating.

  • Storage : Store the resulting stock solution as described in Section 5.

Workflow for Organic Stock Preparation

G cluster_prep Protocol Workflow start Start weigh 1. Weigh 2-MPA-HCl in Chemical Fume Hood start->weigh add_solvent 2. Add Anhydrous DMSO weigh->add_solvent vortex 3. Vortex Until Fully Dissolved add_solvent->vortex verify 4. Visually Verify Complete Dissolution vortex->verify verify->vortex Particulates Present store 5. Aliquot and Store at -20°C or -80°C verify->store Clear Solution end_process End store->end_process

Caption: Workflow for preparing a concentrated 2-MPA-HCl stock solution in DMSO.

Preparation of Aqueous Stock Solutions

For certain applications, particularly direct in vivo administration or when DMSO is contraindicated, an aqueous stock solution may be required. The hydrochloride salt enhances aqueous solubility, but pH and buffer choice are critical parameters for maintaining stability.[7]

Rationale and Considerations

The amine functional group in 2-MPA means its solubility is pH-dependent.[5] In acidic to neutral conditions, the amine is protonated, which generally increases water solubility. However, stability can be compromised at extreme pH values.[7] Phosphate-buffered saline (PBS) at pH 7.2-7.4 is a common starting point. It is crucial to determine the maximum solubility in the chosen buffer empirically, as it may be significantly lower than in DMSO.

Materials and Equipment
  • N-Methyl-N-propargyl-2-aminotetralin hydrochloride (solid)

  • Sterile Phosphate-Buffered Saline (PBS, pH 7.4) or other desired sterile buffer

  • Calibrated analytical balance

  • Sterile conical tubes or vials

  • Calibrated micropipettes

  • Vortex mixer and/or magnetic stirrer

  • Sterile syringe filter (0.22 µm)

Step-by-Step Protocol (Example: 1 mg/mL in PBS)
  • Weigh Compound : In a fume hood, weigh the desired amount of 2-MPA-HCl into a sterile conical tube. For 5 mL of a 1 mg/mL solution, weigh 5 mg.

  • Add Buffer : Add a portion (e.g., 4 mL) of the sterile PBS to the tube.

  • Dissolution : Vortex vigorously. If necessary, use a magnetic stirrer at room temperature. Avoid excessive heating. The dissolution may be slower than in DMSO.

  • Adjust Volume : Once fully dissolved, add the remaining buffer to reach the final desired volume (e.g., bring the total volume to 5 mL).

  • Sterilization : Filter the final solution through a 0.22 µm sterile syringe filter into a sterile storage vial to remove any potential microbial contamination or undissolved microparticulates.

  • Storage : Use aqueous solutions as fresh as possible. If short-term storage is required, follow the guidelines in Section 5.

Stability and Storage Recommendations

Proper storage is essential to maintain the integrity and activity of the 2-MPA-HCl stock solution, preventing degradation and ensuring experimental consistency.

  • Temperature : For long-term storage, DMSO stock solutions should be kept at -20°C or, preferably, -80°C.[12] Short-term storage (days) at 4°C is acceptable, but long-term refrigeration is not recommended.

  • Aliquoting : To avoid repeated freeze-thaw cycles, which can degrade the compound, the stock solution should be dispensed into single-use aliquots.[12]

  • Light and Air Sensitivity : Many amine-containing compounds are sensitive to light and oxidation.[11][12] Always store solutions in amber or opaque vials to protect from light. Capping vials tightly and purging with an inert gas like argon or nitrogen before sealing can further minimize oxidation.

  • Aqueous Solution Stability : Aqueous solutions are generally less stable than DMSO stocks. It is highly recommended to prepare them fresh for each experiment. If storage is unavoidable, they should be stored at 4°C for no more than 24-48 hours unless stability has been empirically verified.

Factors Influencing Stock Solution Stability

G center 2-MPA-HCl Stock Solution Stability temp Storage Temperature (-20°C or -80°C is optimal) center->temp light Light Exposure (Causes photodegradation) center->light freeze_thaw Freeze-Thaw Cycles (Leads to degradation) center->freeze_thaw solvent Solvent Choice (Anhydrous DMSO preferred) center->solvent oxidation Air/Oxygen Exposure (Risk of oxidation) center->oxidation

Caption: Key factors that must be controlled to ensure the long-term stability of 2-MPA-HCl stock solutions.

Troubleshooting Common Issues

ProblemPossible Cause(s)Recommended Solution(s)
Compound fails to dissolve completely. - Exceeded solubility limit in the chosen solvent.- Solvent is not anhydrous (for DMSO).- Insufficient mixing.- Prepare a more dilute solution.- Use fresh, anhydrous DMSO.- Continue vortexing; gentle warming (37°C) may assist.
Precipitate forms upon dilution in aqueous buffer. - The final concentration of the compound exceeds its aqueous solubility.- The final concentration of DMSO is too low to maintain solubility.- Increase the final volume of the aqueous buffer to lower the final compound concentration.- Review literature for acceptable final DMSO concentrations in your specific assay (typically <0.5%).
Solution appears discolored (e.g., yellow/brown). - Oxidation or degradation of the compound.- Discard the solution immediately.[12]- Prepare a fresh stock solution, ensuring minimal exposure to air and light. Consider purging vials with inert gas.
Inconsistent experimental results. - Compound degradation due to improper storage (e.g., multiple freeze-thaw cycles).- Inaccurate initial weighing or pipetting.- Use a fresh aliquot for each experiment.[12]- Re-calibrate balance and pipettes. Prepare a new stock solution with careful attention to technique.

References

  • ChemWhat. (n.d.). N-methyl-N-propargyl-2-aminotetralin CAS#: 96333-07-2. Retrieved from [Link]

  • Horn, A. S., et al. (1985). N-methyl,N-propargyl-2-aminotetralins:novel dopamine agonists with monoamine oxidase inhibiting properties. Naunyn-Schmiedeberg's Archives of Pharmacology, 331(2-3), 111-119. Retrieved from [Link]

  • Damsma, G., et al. (1985). The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor. Naunyn-Schmiedeberg's Archives of Pharmacology, 330(1), 50-58. Retrieved from [Link]

  • Supporting Information for a scientific article. (n.d.). N-(propargyl)-bromacetamide. This is a general reference to a supporting information document detailing organic synthesis. A specific, stable URL is not available.
  • Wikipedia. (n.d.). 2-Aminotetralin. Retrieved from [Link]

  • Malan, S. F., et al. (2022). The evaluation of N-propargylamine-2-aminotetralin as an inhibitor of monoamine oxidase. Bioorganic & Medicinal Chemistry Letters, 67, 128746. Retrieved from [Link]

  • Strolin Benedetti, M., et al. (1989). Some biochemical properties of the new potential antidepressant agent N-methyl-N-propargyl-2-(1-methyl-5-methoxyindolyl)methylamine. Journal of Neural Transmission. Parkinson's Disease and Dementia Section, 1(4), 251-263. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Nitrosomethylurea. Retrieved from [Link]

  • Salgado, H. R. N., & Moreno, P. R. H. (2006). Stability of furosemide and aminophylline in parenteral solutions. Brazilian Journal of Pharmaceutical Sciences, 42(4), 545-551. Retrieved from [Link]

Sources

Method

Application Note: Utilizing N-Methyl-N-propargyl-2-aminotetralin (N-0425) as a Reference Standard in Monoamine Oxidase Assays

Target Audience: Researchers, assay developers, and drug discovery scientists. Content Focus: Mechanistic rationale, self-validating protocol design, and quantitative benchmarking.

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, assay developers, and drug discovery scientists. Content Focus: Mechanistic rationale, self-validating protocol design, and quantitative benchmarking.

Scientific Rationale & Assay Context

In the development of neurotherapeutics targeting Parkinson's disease, Alzheimer's disease, and major depressive disorders, the precise evaluation of Monoamine Oxidase (MAO) inhibitors is critical. While (-)deprenyl (selegiline) is the traditional gold standard for MAO-B selective inhibition, relying solely on highly flexible phenethylamine backbones can skew structure-activity relationship (SAR) models.

Enter N-Methyl-N-propargyl-2-aminotetralin (N-0425) . As a semi-rigid analogue of deprenyl, N-0425 restricts conformational freedom, forcing the molecule into specific orientations within the MAO active site ([1]). This rigidity yields a unique pharmacological profile: racemic N-0425 and its (-) enantiomer inactivate both MAO-A and MAO-B to the same extent, whereas the (+) enantiomer exhibits a 10-fold selectivity for MAO-B[1]. By incorporating N-0425 enantiomers as reference standards, scientists can rigorously validate the stereosensitivity and isoform-resolution of their in vitro MAO assays.

Mechanistic Causality: Why N-0425 Works

To design a robust assay, one must understand the underlying enzyme kinetics. N-0425 is a mechanism-based "suicide" inhibitor. The causality of its inhibition relies on the catalytic machinery of the MAO enzyme itself.

When N-0425 enters the active site, the MAO enzyme attempts to oxidize the propargylamine moiety. This catalytic processing generates a highly reactive allene intermediate that immediately forms a covalent bond with the N5 atom of the flavin adenine dinucleotide (FAD) cofactor. This irreversible flavin adduct permanently inactivates the enzyme, leading to the accumulation of upstream neurotransmitters like dopamine and noradrenaline[1].

MAO_Mechanism MAO Monoamine Oxidase (MAO) Enzyme FAD FAD Cofactor (Active Site) MAO->FAD contains Substrate Monoamine Substrate (e.g., Dopamine) FAD->Substrate normal catalysis Adduct Covalent Flavin Adduct (Irreversible Inhibition) FAD->Adduct inactivates N0425 N-0425 (Inhibitor) Propargylamine Moiety N0425->FAD covalent binding Products Oxidative Deamination (Aldehyde + H2O2 + NH3) Substrate->Products Adduct->Substrate blocks access

Mechanism of MAO irreversible inhibition by N-0425 via covalent FAD adduct formation.

Self-Validating Experimental Protocol: In Vitro MAO Inhibition

A reliable protocol cannot just list steps; it must be a self-validating system that automatically flags experimental errors. The following fluorometric assay utilizes Kynuramine as a non-selective substrate, producing 4-hydroxyquinoline (4-HQ) upon deamination.

Reagent Preparation & Causality
  • Assay Buffer: 50 mM Potassium Phosphate (pH 7.4).

    • Causality: Tris-based buffers can accelerate FAD degradation. A pH of 7.4 maintains the protonation state of the N-0425 aminotetralin nitrogen (pKa ~9.5), ensuring optimal electrostatic guidance into the MAO active site cavity.

  • N-0425 Stock: Dissolve N-0425 hydrochloride in 100% DMSO at 10 mM.

    • Causality: Keep final assay DMSO concentration strictly 1%. Higher concentrations induce solvent-mediated conformational shifts in MAO, altering the binding pocket geometry and invalidating stereoselective data.

Step-by-Step Methodology
  • Enzyme Master Mix: Dilute recombinant human MAO-A (5 μ g/mL final) and MAO-B (10 μ g/mL final) in Assay Buffer. Dispense 45 μ L into a black, flat-bottom 96-well microplate.

  • Inhibitor Addition: Add 5 μ L of N-0425 (Racemic, (+), and (-) enantiomers) at varying concentrations ( 10−10 to 10−4 M). Include Vehicle (1% DMSO) as the uninhibited control.

  • Critical Pre-Incubation: Incubate the plate at 37°C for exactly 30 minutes in the dark.

    • Causality: Because N-0425 is a suicide inhibitor, the enzyme must catalytically process the inhibitor to form the covalent bond. Omitting this step forces N-0425 to compete dynamically with the substrate, artificially inflating the apparent IC50​ and masking its irreversible mechanism.

  • Substrate Initiation: Add 50 μ L of Kynuramine (final concentration 40 μ M for MAO-A; 20 μ M for MAO-B) to all wells to initiate the reaction.

  • Kinetic Read: Incubate at 37°C for 60 minutes. Stop the reaction by adding 40 μ L of 2N NaOH.

  • Detection: Measure fluorescence at Ex/Em = 310/400 nm using a microplate reader.

Internal Quality Control (Self-Validation)

To ensure the assay is trustworthy, the system must pass two internal checks before data is accepted:

  • Pharmacological Validation: The plate must include (-)deprenyl (MAO-B selective) and clorgyline (MAO-A selective) as positive controls. If (-)deprenyl fails to show >50 -fold selectivity for MAO-B, the enzyme preparations are likely cross-contaminated.

  • Statistical Validation (Z'-factor): Calculate the Z'-factor using the Vehicle control (max signal) and the Clorgyline/Deprenyl 10−4 M wells (min signal). The assay is only validated if Z′≥0.5 .

Assay_Workflow Prep 1. Reagent Prep MAO & N-0425 Incubate 2. Pre-incubation (30 mins at 37°C) Prep->Incubate Substrate 3. Substrate Addition (e.g., Kynuramine) Incubate->Substrate Detect 4. Signal Detection (Fluorescence) Substrate->Detect QC 5. QC Validation (Z'-factor > 0.5) Detect->QC

Step-by-step workflow for the self-validating N-0425 MAO inhibition assay.

Quantitative Data Presentation

When utilized correctly, the assay will yield a specific stereoselective profile for N-0425. The table below summarizes the expected comparative inhibitory potencies derived from foundational ex-vivo and in-vitro experiments[1]. This data serves as the benchmark for validating your internal assay sensitivity.

Table 1: Comparative In Vitro MAO Inhibitory Profile of N-0425 vs. Deprenyl

Reference CompoundMAO-A Inhibition ProfileMAO-B Inhibition ProfileSelectivity Ratio (MAO-B/A)Relative Potency (vs. Deprenyl for MAO-B)
Racemic N-0425 HighHigh~1.0 (Equipotent)N/A
(-) N-0425 HighHigh~1.0 (Equipotent)N/A
(+) N-0425 LowHigh~10.0~0.33x
(-) Deprenyl Very LowVery High>50.01.00x (Baseline)

Note: While (+)N-0425 demonstrates clear MAO-B selectivity, it remains approximately 3 times less active than (-)deprenyl in absolute MAO-B inactivation metrics[1].

References

  • Hazelhoff B, De Vries JB, Dijkstra D, de Jong W, Horn AS. "The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor." Naunyn Schmiedebergs Arch Pharmacol. 1985 Jul;330(1):50-8. URL:[Link]

Sources

Application

Application Note: In Vitro Evaluation of N-Methyl-N-propargyl-2-aminotetralin (N-0425) in Neuronal Cell Culture Models

Introduction & Mechanistic Rationale N-Methyl-N-propargyl-2-aminotetralin (commonly referred to as N-0425) is a semi-rigid tetralin analogue of the well-known monoamine oxidase (MAO) inhibitor deprenyl (selegiline)[1]. I...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

N-Methyl-N-propargyl-2-aminotetralin (commonly referred to as N-0425) is a semi-rigid tetralin analogue of the well-known monoamine oxidase (MAO) inhibitor deprenyl (selegiline)[1]. In neuropharmacology and drug development, MAO inhibitors are critical for preventing the degradation of biogenic amines, thereby mitigating the progression of neurodegenerative diseases such as Parkinson's and Alzheimer's[2].

Unlike highly selective MAO-B inhibitors, the racemic form of N-0425 and its (-)-enantiomer are potent, non-selective inhibitors of both MAO-A and MAO-B[1]. Conversely, the (+)-enantiomer exhibits a 10-fold selectivity for MAO-B over MAO-A in vitro[1]. Beyond enzymatic inhibition, the propargylamine pharmacophore embedded in N-0425 confers distinct neuroprotective properties, activating anti-apoptotic pathways independent of MAO inhibition[3].

This application note provides a comprehensive, self-validating framework for culturing neuronal cell lines (e.g., SH-SY5Y) and evaluating both the MAO inhibitory efficacy and the neuroprotective capacity of N-0425.

Mechanistic Pathway: Dual Action of N-0425

To properly design in vitro assays, researchers must account for the dual functionality of N-0425. The compound acts via competitive enzymatic blockade and direct structural signaling.

G N0425 N-Methyl-N-propargyl- 2-aminotetralin (N-0425) MAO MAO-A & MAO-B Inhibition N0425->MAO Enzymatic block Propargyl Propargylamine Moiety N0425->Propargyl Structural feature ROS Reduction of Oxidative Stress (ROS) MAO->ROS Prevents amine oxidation Apoptosis Anti-Apoptotic Signaling (e.g., Bcl-2) Propargyl->Apoptosis Direct activation Neuroprotection Neuronal Survival & Neuroprotection ROS->Neuroprotection Apoptosis->Neuroprotection

Figure 1: Dual mechanistic pathway of N-0425 demonstrating MAO inhibition and neuroprotection.

Quantitative Data Summary: Isoform Selectivity

Understanding the stereochemistry of N-0425 is crucial for experimental design. The table below summarizes the relative in vitro MAO inhibitory potencies of N-0425 enantiomers compared to deprenyl, dictating the choice of enantiomer based on the desired target[1].

CompoundMAO-A InhibitionMAO-B InhibitionSelectivity Profile
Racemic N-0425 PotentPotentNon-selective (Equipotent)
(-)-N-0425 PotentPotentNon-selective (Equipotent)
(+)-N-0425 ModerateHighly Potent10-fold selective for MAO-B
(-)-Deprenyl WeakVery Highly PotentHighly MAO-B selective (~3x > (+)-N-0425)

Experimental Workflow

Workflow cluster_assays Parallel Functional Assays Step1 1. Neuronal Cell Culture (SH-SY5Y Seeding) Step2 2. N-0425 Pre-treatment (Dose-Response: 10nM - 10µM) Step1->Step2 Step3A 3A. MAO Activity Assay (Fluorometric Substrate) Step2->Step3A Step3B 3B. Oxygen-Glucose Deprivation (OGD) Stress Step2->Step3B Step4 4. Viability / Readout (Amplex Red / MTT) Step3A->Step4 Step3B->Step4 Data 5. Data Analysis (IC50 & Survival %) Step4->Data

Figure 2: Parallel workflow evaluating MAO inhibition and neuroprotection in vitro.

Detailed Protocols

Protocol A: Fluorometric MAO-A and MAO-B Inhibition Assay

Rationale & Causality: SH-SY5Y human neuroblastoma cells endogenously express both MAO-A and MAO-B. To ensure the assay is a self-validating system, selective inhibitors (Clorgyline for MAO-A; Selegiline for MAO-B) must be run in parallel with N-0425 to confirm assay sensitivity, isolate isoform-specific activity, and prevent false positives caused by background oxidative enzymes[1].

Materials:

  • SH-SY5Y Cells (ATCC® CRL-2266™)

  • N-0425 (Racemic, (+), and (-) enantiomers)[4]

  • Kynuramine dihydrobromide (non-selective MAO substrate)

  • Clorgyline (MAO-A specific inhibitor control)[1]

  • Selegiline/Deprenyl (MAO-B specific inhibitor control)[1]

Step-by-Step Methodology:

  • Cell Preparation & Lysis:

    • Culture SH-SY5Y cells in DMEM/F12 supplemented with 10% FBS until 80% confluence.

    • Wash cells with cold PBS and lyse using a mild, non-denaturing lysis buffer (0.1 M potassium phosphate buffer, pH 7.4, containing 1% Triton X-100).

    • Centrifuge at 10,000 x g for 10 min at 4°C. Collect the supernatant and quantify protein concentration via BCA assay.

  • Inhibitor Incubation (Self-Validating Setup):

    • In a black 96-well microplate, add 50 µg of protein lysate per well.

    • Test Wells: Add N-0425 at varying concentrations (1 nM to 100 µM).

    • Control Wells: Add Clorgyline (1 µM) to isolate MAO-B activity; add Selegiline (1 µM) to isolate MAO-A activity. Add vehicle (DMSO <0.1%) for total baseline MAO activity.

    • Incubate the plate at 37°C for 30 minutes to allow the semi-rigid N-0425 to bind the MAO active site[1].

  • Substrate Addition & Readout:

    • Add 50 µM kynuramine to all wells. MAO cleaves kynuramine to form 4-hydroxyquinoline (4-HQ), a highly fluorescent product.

    • Incubate for 60 minutes at 37°C.

    • Stop the reaction by adding 2N NaOH (alkaline conditions maximize 4-HQ fluorescence).

    • Measure fluorescence at Ex/Em = 315/380 nm.

  • Data Interpretation: The degree of fluorescence reduction in N-0425 wells relative to the vehicle control represents MAO inhibition. By comparing the N-0425 curves in the presence of Clorgyline vs. Selegiline, researchers can mathematically isolate the IC50 for MAO-A versus MAO-B, validating the 10-fold MAO-B selectivity of the (+)-N-0425 enantiomer[1].

Protocol B: Propargylamine-Mediated Neuroprotection under OGD

Rationale & Causality: The propargylamine moiety provides neuroprotection against ischemic and oxidative stress independent of MAO inhibition[3]. Oxygen-Glucose Deprivation (OGD) simulates ischemia in vitro. By utilizing a non-MAO-inhibiting propargyl analogue as a control, this protocol self-validates that survival is driven by the structural pharmacophore rather than neurotransmitter accumulation.

Step-by-Step Methodology:

  • Cell Seeding:

    • Seed SH-SY5Y cells in 96-well plates at 2×104 cells/well. Allow 24 hours for attachment.

  • Pre-treatment:

    • Replace media with serum-free DMEM.

    • Pre-treat cells with N-0425 (0.1 µM, 1 µM, 10 µM) for 2 hours.

    • Internal Control: Include a vehicle control (negative) and a known neuroprotectant like rasagiline (positive) to benchmark the anti-apoptotic effect[3].

  • Oxygen-Glucose Deprivation (OGD):

    • Wash cells twice with glucose-free balanced salt solution.

    • Place the plate in a hypoxia chamber (1% O2​ , 5% CO2​ , 94% N2​ ) at 37°C for 4 to 6 hours.

  • Reoxygenation & Viability:

    • Return cells to standard culture conditions (normoxia, glucose-containing media) for 18 hours.

    • Assess cell viability using an MTT or LDH release assay.

  • Data Interpretation: Cells exposed to OGD typically exhibit ~40-50% mortality. Pre-treatment with N-0425 should dose-dependently rescue cell viability. Because SH-SY5Y cells rely on mitochondrial integrity, the preservation of viability directly correlates to the propargyl-mediated stabilization of mitochondrial permeability transition pores and upregulation of anti-apoptotic proteins like Bcl-2[3].

References

  • Hazelhoff, B., De Vries, J. B., Dijkstra, D., & Horn, A. S. (1985). The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor. Naunyn-Schmiedeberg's Archives of Pharmacology, 330(1), 50-58.[Link]

  • Sterling, J., Veinberg, A., Lerner, D., Goldenberg, W., Levy, R., Youdim, M., & Finberg, J. (2002). Novel Dual Inhibitors of AChE and MAO Derived from Hydroxy Aminoindan and Phenethylamine as Potential Treatment for Alzheimer's Disease. Journal of Medicinal Chemistry, 45(24), 5260-5279.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing rapid degradation of N-Methyl-N-propargyl-2-aminotetralin in cell culture

Welcome to the Technical Support Center for N-Methyl-N-propargyl-2-aminotetralin (2-MPAT) . As a potent, semi-rigid analogue of deprenyl, 2-MPAT is widely utilized by drug development professionals as an irreversible inh...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for N-Methyl-N-propargyl-2-aminotetralin (2-MPAT) . As a potent, semi-rigid analogue of deprenyl, 2-MPAT is widely utilized by drug development professionals as an irreversible inhibitor of monoamine oxidase (MAO) type-A and -B[1].

Despite its efficacy in vivo, researchers frequently encounter a sudden loss of MAO inhibitory activity or unexpected cytotoxicity during in vitro cell culture assays. These issues are rarely due to the compound's intrinsic toxicity. Instead, they stem from the rapid degradation of its propargylamine moiety in standard cell culture environments. This guide provides field-proven insights, underlying mechanistic causality, and self-validating protocols to stabilize 2-MPAT in your experiments.

Section 1: Troubleshooting FAQs (The "Why" and "How")

Q1: Why does 2-MPAT lose its efficacy within 24 hours in standard DMEM supplemented with 10% FBS? A: The primary culprit is Bovine Serum Amine Oxidase (BSAO) , a copper-containing enzyme highly abundant in Fetal Bovine Serum (FBS)[2]. BSAO oxidatively deaminates the propargylamine moiety of 2-MPAT. This enzymatic cleavage not only depletes the active MAO inhibitor but also generates reactive oxygen species (H₂O₂) and toxic aldehydes (e.g., acrolein equivalents) as byproducts[3]. This dual-action artifact destroys your assay window and induces off-target cell death.

Q2: I heat-inactivated my FBS (56°C for 30 min). Why is the compound still degrading? A: Standard heat inactivation is designed to destroy complement proteins, but it is insufficient to fully denature BSAO. Residual amine oxidase activity persists even after heat treatment[3], leading to a slower, yet significant, degradation of 2-MPAT over a 24- to 48-hour incubation period.

Q3: How can I prevent this enzymatic degradation without starving my cells of serum? A: You have three mechanistically sound options:

  • Switch to Human Serum: Human serum contains negligible levels of amine oxidases compared to ruminant sera[2].

  • Use an Amine Oxidase Inhibitor: Supplementing the media with 500 µM to 1 mM Aminoguanidine (AG)—a specific inhibitor of copper-containing amine oxidases—completely blocks BSAO activity and stabilizes propargylamines[4],[5]. (Note: Ensure AG does not interfere with your specific downstream readouts).

  • Chemically-Defined Media: Utilize serum-free formulations (e.g., Neurobasal with B27 supplement) which lack BSAO entirely.

Q4: Does the basal media formulation itself affect 2-MPAT stability? A: Yes. Basal media like DMEM contain trace transition metals (Cu²⁺, Fe³⁺) that can catalyze the auto-oxidation of the propargyl group, especially at physiological pH and 37°C. Preparing fresh media and avoiding prolonged pre-warming mitigates this metal-catalyzed degradation.

Section 2: Quantitative Data Summaries

Table 1: 2-MPAT Half-Life in Various Cell Culture Conditions
Culture Medium ConditionEstimated 2-MPAT Half-LifeCytotoxic Byproduct GenerationRecommendation
DMEM + 10% Standard FBS4 - 6 hoursHigh (H₂O₂, Aldehydes)Not Recommended
DMEM + 10% Heat-Inactivated FBS8 - 12 hoursModerateNot Recommended
DMEM + 10% Human Serum> 48 hoursNegligibleHighly Recommended
Serum-Free Media (e.g., Neurobasal)> 72 hoursNoneHighly Recommended
DMEM + 10% FBS + 1mM Aminoguanidine> 48 hoursNegligibleRecommended (with controls)
Table 2: Chemical Additives for 2-MPAT Stabilization
AdditiveConcentrationMechanism of ActionExperimental Caveat
Aminoguanidine (AG) 500 µM - 1 mMIrreversible inhibitor of copper-containing amine oxidases (BSAO).May interfere with specific diamine oxidase assays.
EDTA 10 - 50 µMChelates trace transition metals (Cu²⁺, Fe³⁺) to prevent auto-oxidation.Can strip essential metals required for cell adhesion.

Section 3: Experimental Protocols

Protocol A: Preparation of Amine-Oxidase-Free Culture Conditions

Follow this protocol to ensure 2-MPAT remains stable throughout your MAO inhibition assays.

  • Stock Preparation: Dissolve 2-MPAT in anhydrous DMSO to create a 10 mM stock. Aliquot into single-use opaque tubes and store at -80°C to prevent ambient hydrolysis.

  • Media Selection: Formulate the assay medium using either a chemically defined serum-free base (e.g., Neurobasal/B27) or basal media supplemented with 10% Human Serum.

  • Enzyme Inhibition (If FBS is mandatory): Add 1 mM Aminoguanidine to the FBS-supplemented media and incubate at 37°C for 30 minutes prior to adding 2-MPAT. This allows AG to irreversibly bind and neutralize residual BSAO.

  • Drug Administration: Thaw the 2-MPAT aliquot immediately before use. Dilute to the desired working concentration (e.g., 1-10 µM) directly into the pre-warmed media and apply to the cell culture within 5 minutes.

Protocol B: LC-MS/MS Self-Validation of 2-MPAT Stability

To ensure your experimental system is self-validating and free of degradation artifacts, run this parallel stability check.

  • Spike: Add 10 µM 2-MPAT to your chosen cell culture medium (with and without cells) in a 6-well plate.

  • Incubate: Place the plate in a standard 37°C, 5% CO₂ incubator.

  • Sample Collection: At t = 0, 2, 4, 8, and 24 hours, extract a 100 µL aliquot of the media.

  • Protein Precipitation: Immediately quench any enzymatic reaction by adding 300 µL of ice-cold acetonitrile. Vortex for 30 seconds.

  • Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

  • Analysis: Transfer the supernatant to an HPLC vial and quantify the remaining 2-MPAT peak area via LC-MS/MS against a standard curve.

Section 4: Mandatory Visualization

G A 2-MPAT (Active MAO Inhibitor) C Oxidative Deamination (Cu2+ Catalyzed) A->C B Bovine Serum Amine Oxidase (BSAO in FBS) B->C Catalyzes D Inactive Dealkylated Metabolites C->D E Cytotoxic Byproducts (H2O2, Aldehydes) C->E F Off-Target Cytotoxicity & Loss of Assay Window D->F E->F

Mechanism of 2-MPAT degradation by Bovine Serum Amine Oxidase (BSAO) in FBS-supplemented media.

Workflow S1 Step 1: Thaw 2-MPAT (-80°C DMSO Aliquot) S2 Step 2: Prepare Media (Serum-Free or Human Serum) S1->S2 S3 Step 3: Optional Inhibitor (Add 1 mM Aminoguanidine) S2->S3 S4 Step 4: Spike 2-MPAT (Immediately before use) S3->S4 S5 Step 5: Cell Treatment (Minimize light & incubation) S4->S5

Optimized experimental workflow for handling and administering 2-MPAT in cell culture.

References

  • The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor. PubMed (nih.gov).1

  • Oxidative degradation of polyamines by serum supplement causes cytotoxicity on cultured cells. PMC (nih.gov).2

  • Basic Knowledge of Polyamines That Researchers Must Know before Starting Research, and the Relationship of Polyamines to Aging, Health and Disease. Preprints.org.3

  • Utilization of Aminoguanidine Prevents Cytotoxic Effects of Semen. MDPI (mdpi.com).4

  • Reversal by aminoguanidine of the inhibition of proliferation of human fibroblasts by spermidine and spermine. PubMed (nih.gov).5

Sources

Optimization

Technical Support Center: Troubleshooting Low Yield in N-Methyl-N-propargyl-2-aminotetralin Synthesis

Welcome to the Technical Support Center. As application scientists and drug development professionals, we understand that synthesizing rigid phenethylamine analogues like N-Methyl-N-propargyl-2-aminotetralin (N-0425) —a...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists and drug development professionals, we understand that synthesizing rigid phenethylamine analogues like N-Methyl-N-propargyl-2-aminotetralin (N-0425) —a potent monoamine oxidase (MAO) inhibitor [1]—presents unique chemical challenges.

This guide provides field-proven insights to troubleshoot low yields, mitigate side reactions, and optimize your synthetic workflow. We focus on the causality behind experimental choices, ensuring that your protocols are robust, reproducible, and self-validating.

Synthetic Workflow Overview

The standard synthesis of N-methyl-N-propargyl-2-aminotetralin is a two-step process:

  • Reductive Amination: Conversion of 2-tetralone to N-methyl-2-aminotetralin.

  • Propargylation: Alkylation of the secondary amine using propargyl bromide.

Synthesis N1 2-Tetralone N2 Imine Intermediate N1->N2 MeNH2, Ti(OPr)4 (Condensation) N3 N-Methyl-2- aminotetralin N2->N3 NaBH4, EtOH (Reduction) N4 N-Methyl-N-propargyl- 2-aminotetralin N3->N4 Propargyl Bromide K2CO3, CH3CN, 60°C (Alkylation)

Synthetic workflow for N-Methyl-N-propargyl-2-aminotetralin from 2-tetralone.

Troubleshooting FAQs

Q1: Why am I observing significant amounts of 2-tetralol byproduct during the reductive amination step?

The Causality: 2-Tetralone is highly susceptible to direct reduction. If your reducing agent (e.g., Sodium cyanoborohydride or Sodium borohydride) is added concurrently with the methylamine, it will reduce the ketone to the alcohol (2-tetralol) before the imine intermediate has time to fully form. The Solution: Utilize a sequential reductive amination strategy. First, react 2-tetralone with methylamine in the presence of a water scavenger like Titanium(IV) isopropoxide (Ti(OPr)₄) or 4Å molecular sieves to drive the equilibrium toward the imine. Only after the imine is fully formed (verify via IR or NMR) should you introduce the reducing agent.

Q2: My yield drops significantly during the propargylation step. Why is my LC-MS showing a mass much higher than the target product?

The Causality: Propargyl bromide is a highly reactive alkylating agent. Because your target product (N-methyl-N-propargyl-2-aminotetralin) is a tertiary amine, it remains nucleophilic enough to attack a second molecule of propargyl bromide, resulting in the formation of a water-soluble quaternary ammonium salt . This salt is subsequently lost in the aqueous layer during workup. The Solution: Strict stoichiometric control is critical. Limit propargyl bromide to exactly 1.05 to 1.10 equivalents . Furthermore, keep the reaction temperature at or below 60°C. Higher temperatures exponentially increase the rate of quaternization [2, 3].

Q3: I am losing product during the liquid-liquid extraction phase. The layers are forming an emulsion. How can I optimize isolation?

The Causality: N-methyl-N-propargyl-2-aminotetralin is a highly lipophilic amine. At a neutral or slightly basic pH (pH 7–8), the amine is only partially deprotonated, leading to soap-like surfactant behavior that causes severe emulsions. The Solution: Perform a rigorous acid-base extraction. First, acidify the mixture to pH < 2 using 1M HCl to force the amine into the aqueous layer, allowing you to wash away neutral organic impurities (like unreacted propargyl bromide). Then, strictly basify the aqueous layer to pH > 10 using 2M NaOH before extracting with an organic solvent (e.g., Dichloromethane or Ethyl Acetate).

LC-MS Guided Decision Matrix

Use the following logic tree to diagnose propargylation failures based on LC-MS data.

Troubleshooting Start Low Yield in Propargylation? CheckLCMS Check LC-MS for Byproducts Start->CheckLCMS Quat Quaternary Ammonium Salt? CheckLCMS->Quat Unreacted Unreacted Starting Material? CheckLCMS->Unreacted Action1 Reduce Propargyl Br to 1.05 eq Lower Temp to 60°C Quat->Action1 Yes (m/z > 238) Action2 Check K2CO3 quality Ensure anhydrous solvent Unreacted->Action2 Yes (m/z 162)

LC-MS guided troubleshooting logic for propargylation yield optimization.

Quantitative Data & Parameter Optimization

The table below summarizes the causality behind shifting from sub-optimal to optimized reaction parameters.

Reaction StepParameterSub-optimal ConditionOptimized ConditionCausality / Rationale
Reductive Amination Reducing Agent AdditionConcurrent with amineSequential (after imine formation)Prevents direct reduction of 2-tetralone to 2-tetralol.
Reductive Amination Water ScavengerNoneTi(OPr)₄ or 4Å Molecular SievesDrives equilibrium toward the imine intermediate by removing water.
Propargylation Alkylating Agent Stoichiometry>1.5 equivalents1.05 - 1.10 equivalents Prevents over-alkylation and quaternary ammonium salt formation.
Propargylation Base SelectionNaOH or KOHAnhydrous K₂CO₃ Mild base prevents side reactions like alkyne elimination or degradation.
Workup Extraction pHpH 7 - 8pH > 10 Ensures complete deprotonation of the lipophilic amine to prevent emulsion.

Self-Validating Experimental Protocols

Protocol A: Synthesis of N-Methyl-2-aminotetralin
  • Imine Formation: To a solution of 2-tetralone (10.0 mmol) in anhydrous ethanol (30 mL), add methylamine (2.0M in THF, 15.0 mmol) followed by Titanium(IV) isopropoxide (12.0 mmol).

  • Stirring: Stir the mixture at room temperature under an inert argon atmosphere for 10 hours.

  • Reduction: Cool the reaction mixture to 0°C using an ice bath. Slowly add Sodium borohydride (NaBH₄, 15.0 mmol) in small portions to control the exothermic evolution of hydrogen gas.

  • Validation Check: Take a 50 µL aliquot, quench with water, extract with ethyl acetate, and analyze via TLC (Hexanes:EtOAc 7:3). The 2-tetralone spot should be completely consumed.

  • Workup: Quench the reaction with 2M aqueous ammonia (20 mL). Filter the resulting white titanium dioxide precipitate through a pad of Celite. Extract the filtrate with Dichloromethane (3 x 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuo.

Protocol B: Synthesis of N-Methyl-N-propargyl-2-aminotetralin
  • Preparation: Dissolve the crude N-methyl-2-aminotetralin (approx. 8.5 mmol) in anhydrous acetonitrile (40 mL).

  • Base Addition: Add finely powdered, oven-dried Potassium carbonate (K₂CO₃, 17.0 mmol).

  • Alkylation: Heat the suspension to 60°C. Add propargyl bromide (80% wt in toluene, 8.9 mmol, exactly 1.05 eq) dropwise over 30 minutes.

  • Self-Validating LC-MS Check: After 4 hours, take a 50 µL aliquot, dilute in 1 mL acetonitrile, and inject into the LC-MS. The reaction is complete when the m/z 162 peak (N-methyl-2-aminotetralin) is <2% relative to the m/z 200 peak (target product). If unreacted starting material persists without quaternary salt formation, add an additional 0.05 eq of propargyl bromide.

  • Acid-Base Isolation:

    • Concentrate the mixture in vacuo to remove acetonitrile.

    • Partition the residue between Dichloromethane (50 mL) and 1M HCl (50 mL).

    • Discard the organic layer (contains neutral impurities).

    • Basify the aqueous layer to pH > 10 using 2M NaOH.

    • Extract the basic aqueous layer with Dichloromethane (3 x 40 mL).

    • Dry over Na₂SO₄, filter, and concentrate to yield the target compound.

References

  • The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor. Source: Naunyn-Schmiedeberg's Archives of Pharmacology (1985). URL:[Link]

  • Novel Dual Inhibitors of AChE and MAO Derived from Hydroxy Aminoindan and Phenethylamine as Potential Treatment for Alzheimer's Disease. Source: Journal of Medicinal Chemistry, ACS Publications (2002). URL:[Link]

  • R-enantiomer of N-propargyl-1-aminoindan, salts, compositions and uses thereof.
Troubleshooting

Technical Support Portal: Troubleshooting N-Methyl-N-propargyl-2-aminotetralin (N-0425) In Vivo Assays

Welcome to the specialized technical support center for researchers working with N-Methyl-N-propargyl-2-aminotetralin (N-0425) . As a semi-rigid analogue of deprenyl, N-0425 is a potent monoamine oxidase (MAO) inhibitor...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the specialized technical support center for researchers working with N-Methyl-N-propargyl-2-aminotetralin (N-0425) . As a semi-rigid analogue of deprenyl, N-0425 is a potent monoamine oxidase (MAO) inhibitor used in neuropharmacological research. However, its unique tetralin scaffold and propargylamine moiety present specific challenges in vivo, including dose-dependent selectivity loss and active metabolite accumulation.

This guide is designed to help you troubleshoot unexpected experimental outcomes, understand the mechanistic causality behind off-target effects, and implement self-validating protocols to ensure data integrity.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why do my rodent models exhibit sudden hypertensive crises at doses intended for selective MAO-B inhibition? The Causality: This is the classic "cheese effect," driven by a saturation of the target enzyme and subsequent loss of selectivity. While the (+) enantiomer of N-0425 is highly selective for MAO-B, administering doses exceeding 0.01 mmol/kg i.p. causes local tissue concentrations to surpass the binding affinity differential, leading to the off-target inhibition of intestinal and hepatic MAO-A ()[1]. MAO-A is critical for degrading dietary tyramine. When inhibited, tyramine enters the systemic circulation and displaces norepinephrine (NE) from sympathetic vesicular storage, triggering acute hypertension. The Fix: Cap your dosing at 0.01 mmol/kg and ensure you are using enantiomerically pure (+)-N-0425. The (-) enantiomer and racemic mixtures inactivate MAO-A and MAO-B equally, guaranteeing off-target cardiovascular events[1].

Q2: My behavioral assays show unexpected dopaminergic locomotor stimulation. Is this a direct off-target receptor interaction of N-0425? The Causality: It is highly likely a metabolite-driven effect rather than a parent-compound interaction. Propargylamines undergo extensive first-pass metabolism via hepatic CYPs. N-0425 is subjected to N-demethylation and N-depropargylation. Because the core scaffold is a 2-aminotetralin, the resulting metabolites structurally mimic known dopaminergic agonists (such as ADTN). The accumulation of these secondary metabolites inadvertently activates D2/D3 receptors, confounding behavioral assays designed to measure isolated MAO-B inhibition. The Fix: Implement pharmacokinetic tracking (see Protocol 2) to monitor the Area Under the Curve (AUC) of N-desmethyl metabolites. Adjust dosing intervals to allow for metabolite clearance.

Q3: Can N-0425 interact with Acetylcholinesterase (AChE) like other propargylamine derivatives? The Causality: Generally, no. While dual MAO/AChE inhibition is a known strategy for Alzheimer's drug development, significant AChE inhibition requires the presence of a carbamate moiety ()[2]. The propargyl group alone in N-0425 does not confer AChE inhibitory activity. If you observe cholinergic off-target effects, investigate potential CYP450-mediated drug-drug interactions in your assay rather than direct AChE inhibition.

Part 2: Visualizing Off-Target Pathways

Pathway A N-0425 Admin (>0.01 mmol/kg) B Loss of MAO-B Selectivity A->B Dose Exceeds IC50 Gap C MAO-A Inhibition (Intestinal/Hepatic) B->C D Tyramine Accumulation C->D Dietary Tyramine E NE Displacement from Vesicles D->E F Hypertensive Crisis (Off-Target Effect) E->F Sympathetic Surge

Fig 1: Mechanism of dose-dependent MAO-A off-target effects and tyramine potentiation.

Part 3: Quantitative Selectivity Profiles

To prevent off-target effects, it is critical to select the correct enantiomer and respect its pharmacological threshold. Below is the comparative data for N-0425 variants.

Table 1: Pharmacological Profile and Off-Target Risks of N-0425 Variants

Compound VariantMAO-B Selectivity (In Vitro)MAO-A Inhibition RiskTyramine Potentiation ThresholdPrimary Off-Target Mechanism
Racemic N-0425 LowHigh (Equal to MAO-B)> 0.01 mmol/kg i.p.MAO-A driven NE displacement
(+)-N-0425 High (10x over MAO-A)Low-Moderate> 0.04 mmol/kg i.p.Dose-dependent selectivity loss
(-)-N-0425 NoneHigh (Equal to MAO-B)< 0.01 mmol/kg i.p.Direct MAO-A inhibition

Part 4: Validated Experimental Protocols

Protocol 1: Ex Vivo Assessment of Tyramine Potentiation (The "Cheese Effect" Assay)

Causality & Validation Focus: This protocol is inherently self-validating. By utilizing a baseline normotensive control group and a tyramine-only challenge group, we isolate the specific cardiovascular potentiation caused exclusively by N-0425's off-target MAO-A inhibition, ruling out surgical stress or baseline tyramine sensitivity.

Step-by-Step Methodology:

  • Animal Preparation & Baseline: Implant normotensive Wistar rats with radiotelemetry transmitters in the abdominal aorta. Allow 7 days for surgical recovery. Record baseline systolic blood pressure (SBP) for 2 hours prior to the experiment.

  • Compound Administration: Administer (+)-N-0425 via intraperitoneal (i.p.) injection at titrated doses (e.g., 0.005, 0.01, and 0.04 mmol/kg). Use standard saline for the vehicle control group.

  • Tyramine Challenge: Exactly 2 hours post-administration (the established peak for MAO inhibition), administer an intravenous (i.v.) bolus of tyramine hydrochloride (1 mg/kg).

  • Data Acquisition & Validation: Monitor SBP continuously for 60 minutes post-tyramine. Validation Check: A successful run must show a transient SBP spike in the vehicle + tyramine control group that returns to baseline within 15 minutes. True off-target potentiation is strictly defined as an SBP increase >30 mmHg sustained for >20 minutes compared to the control group.

Protocol 2: LC-MS/MS Quantification of N-0425 and 2-Aminotetralin Metabolites

Causality & Validation Focus: To prove that behavioral anomalies are metabolite-driven, this protocol separates the highly lipophilic parent compound from its polar N-dealkylated derivatives. The inclusion of a deuterated internal standard ensures that extraction efficiency variations do not produce false-positive metabolite accumulation data.

Workflow S1 In Vivo Dosing (Vehicle vs N-0425) S2 Tissue Collection (Brain/Plasma) S1->S2 Time-course S3 Solid Phase Extraction (SPE) S2->S3 Homogenization S4 LC-MS/MS Quantification S3->S4 Elution S5 Metabolite Profiling (N-dealkylation) S4->S5 Data Analysis

Fig 2: Experimental workflow for LC-MS/MS quantification of N-0425 and active metabolites.

Step-by-Step Methodology:

  • Sample Collection: Collect plasma (via tail vein) and brain tissue (post-decapitation) at 0.5, 1, 2, 4, and 8 hours post-dosing. Snap-freeze brain tissue immediately in liquid nitrogen to halt ex vivo metabolism.

  • Homogenization & Protein Precipitation: Homogenize brain tissue in 3 volumes of ice-cold 0.1 M perchloric acid. Validation Check: Add a deuterated internal standard (N-0425-d3) at a known concentration to validate extraction recovery rates. Centrifuge at 14,000 x g for 15 mins at 4°C.

  • Solid Phase Extraction (SPE): Load the supernatant onto pre-conditioned Oasis MCX (Mixed-Mode Cation Exchange) cartridges. Wash with 2% formic acid, followed by 100% methanol. Elute the basic amines (N-0425 and its metabolites) using 5% ammonium hydroxide in methanol.

  • Chromatographic Separation: Inject 5 µL of the reconstituted eluate onto a C18 reversed-phase column (e.g., Waters XBridge, 2.1 x 50 mm, 1.7 µm). Use a gradient mobile phase of 0.1% formic acid in water (A) and acetonitrile (B) to ensure baseline separation between the parent compound and the polar dealkylated metabolites.

  • Mass Spectrometry Detection: Operate in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Track the parent mass transition alongside the predicted N-desmethyl (loss of 14 Da) and N-depropargyl (loss of 38 Da) transitions to map the metabolic profile accurately.

References

  • Hazelhoff, B., De Vries, J. B., Dijkstra, D., & Horn, A. S. (1985). The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor. Naunyn-Schmiedeberg's Archives of Pharmacology. URL:[Link]

  • Sterling, J., et al. (2002). Novel Dual Inhibitors of AChE and MAO Derived from Hydroxy Aminoindan and Phenethylamine as Potential Treatment for Alzheimer's Disease. Journal of Medicinal Chemistry. URL:[Link]

  • Youdim, M. B., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. British Journal of Pharmacology. URL:[Link]

Sources

Optimization

Standardizing MAO-B assay baselines with N-Methyl-N-propargyl-2-aminotetralin

Welcome to the Assay Standardization Portal. As a Senior Application Scientist, I frequently encounter assay drift and reproducibility issues in monoamine oxidase B (MAO-B) screening pipelines.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Assay Standardization Portal. As a Senior Application Scientist, I frequently encounter assay drift and reproducibility issues in monoamine oxidase B (MAO-B) screening pipelines. To establish a robust, high-throughput screening environment for neurodegenerative drug candidates, your baseline metrics must be grounded in precise mechanistic controls.

This guide details the use of N-Methyl-N-propargyl-2-aminotetralin (N-0425) —a semi-rigid analogue of deprenyl—as the gold-standard reference compound for MAO-B assay standardization.

Mechanistic Grounding: Why N-0425?

Standardizing an assay requires a reference compound with a predictable, irreversible mechanism of action. N-0425 is a mechanism-based "suicide" inhibitor. The causality behind its efficacy lies in its molecular geometry:

  • Conformational Restriction: The semi-rigid tetralin ring restricts the molecule's conformational freedom, forcing it into an optimal binding pose within the hydrophobic bipartite cavity of MAO-B.

  • Covalent Modification: Once bound, the enzyme catalytically processes the propargylamine moiety, generating a reactive intermediate that forms an irreversible covalent adduct with the N5 atom of the flavin adenine dinucleotide (FAD) cofactor, as detailed in [1].

  • Stereospecificity: The absolute stereochemistry of N-0425 dictates its target. The (+)-enantiomer is highly selective for MAO-B, while the (-)-enantiomer targets MAO-A[2].

By utilizing these enantiomers in parallel, we create a self-validating system : the differential inhibition profile instantly verifies the isoform purity of your enzyme preparation.

Quantitative Baseline Metrics

The following table summarizes the baseline inhibition profiles required to validate your assay parameters, derived from the foundational [3].

Reference CompoundMAO-B InhibitionMAO-A InhibitionSelectivity ProfileRelative MAO-B Potency
(+)-N-0425 HighLowMAO-B Selective (10x)Baseline Standard (1x)
(-)-N-0425 HighHighNon-selective / MAO-A~1x
Racemic N-0425 HighHighNon-selective~1x
(-)-Deprenyl Very HighLowMAO-B Selective~3x more potent than (+)-N-0425

Self-Validating Standardization Protocol

Do not treat this as a mere sequence of steps; understand the physical chemistry driving each phase. This fluorometric kynuramine assay is engineered to self-diagnose enzyme contamination and substrate saturation.

Step 1: Enantiomeric Control Preparation Prepare 10 mM stock solutions of both (+)-N-0425 and (-)-N-0425 in anhydrous DMSO.

  • Causality: Running both enantiomers in parallel establishes our self-validating baseline. Because (+)-N-0425 is MAO-B selective and (-)-N-0425 is MAO-A selective[3], an identical IC50 for both compounds immediately flags MAO-A contamination in your enzyme source.

Step 2: Enzyme Pre-Incubation (Suicide Inhibition Phase) Dilute recombinant human MAO-B in 0.1 M potassium phosphate buffer (pH 7.4). Add the inhibitors and pre-incubate at 37°C for exactly 20 minutes .

  • Causality: Because N-0425 is an irreversible, mechanism-based inhibitor, the apparent IC50 is strictly time-dependent. The propargylamine group requires catalytic processing to bind to the FAD cofactor[1]. Failing to standardize this pre-incubation time will cause artificial IC50 drift.

Step 3: Substrate Addition Add kynuramine (final concentration 50 µM) to initiate the reaction. Incubate for 30 minutes at 37°C.

  • Causality: Kynuramine is a non-fluorescent substrate. MAO-B oxidatively deaminates it into 4-hydroxyquinoline, providing a highly sensitive, zero-background fluorometric readout.

Step 4: Reaction Termination Terminate the reaction by adding 2N NaOH.

  • Causality: The highly alkaline environment serves a dual purpose: it denatures the MAO-B enzyme to halt the kinetic reaction, and it forces the 4-hydroxyquinoline product into its highly fluorescent anionic state.

Step 5: Signal Detection Measure fluorescence at Excitation 315 nm / Emission 380 nm. Calculate the baseline IC50 using non-linear regression.

Workflow Visualization

MAOB_Assay Prep 1. Reagent Preparation (+)-N-0425 & (-)-N-0425 in DMSO Incubate 2. Enzyme Pre-Incubation MAO-B + Inhibitor (37°C, 20 min) Prep->Incubate Serial Dilution Substrate 3. Substrate Addition Kynuramine (50 µM) Incubate->Substrate Covalent FAD binding Terminate 4. Reaction Termination 2N NaOH Addition Substrate->Terminate 30 min reaction Detect 5. Signal Detection Ex:315 nm / Em:380 nm Terminate->Detect Anionic 4-Hydroxyquinoline Analyze 6. Data Analysis Enantiomeric IC50 Validation Detect->Analyze Raw RFU data

Figure 1: Step-by-step workflow for MAO-B assay standardization using (+)-N-0425.

Troubleshooting & FAQs

Q: Why does my calculated IC50 for (+)-N-0425 vary significantly between experimental runs? A: Causality: N-methyl-N-propargyl-2-aminotetralin is a mechanism-based inhibitor. It does not simply occupy the active site competitively; it requires catalytic turnover to form a covalent bond. Therefore, the IC50 is a moving target dependent on time. Solution: Your pre-incubation time is likely fluctuating. Enforce a strict 20-minute pre-incubation at 37°C before substrate addition to achieve steady-state baseline inhibition.

Q: My assay shows equal inhibition by both (+)-N-0425 and (-)-N-0425. What is the root cause? A: Causality: (+)-N-0425 is 10-fold more potent for MAO-B, whereas (-)-N-0425 inactivates both isoforms equally[3]. If both enantiomers yield identical inhibition curves, your assay lacks isoform specificity. This occurs either because your enzyme source (e.g., crude rat brain homogenate) contains high levels of MAO-A, or your substrate concentration is too high, overriding competitive dynamics. Solution: This is why the protocol is self-validating. To fix this, switch to recombinant human MAO-B or use a highly specific MAO-B substrate (like benzylamine) to isolate the MAO-B specific signal.

Q: I am observing unusually high background fluorescence before the addition of the kynuramine substrate. How do I fix this? A: Causality: Tetralin derivatives can undergo auto-oxidation if exposed to ambient light and moisture over prolonged periods. This generates fluorescent degradants that overlap with the 315/380 nm detection window. Solution: Prepare fresh N-0425 stock solutions in anhydrous DMSO. Store all aliquots at -20°C in amber tubes, and strictly avoid repeated freeze-thaw cycles.

Q: Why use N-0425 instead of older non-selective inhibitors when standardizing assays for novel neuroprotective drugs? A: Causality: Older non-selective MAO inhibitors cause severe tyramine-induced hypertensive crises (the "cheese effect"). The semi-rigid tetralin structure of (+)-N-0425 ensures highly selective binding to the MAO-B active site, avoiding MAO-A inhibition at standardized doses[3]. This makes it an ideal reference compound when screening new multi-target Alzheimer's or Parkinson's candidates[1] where MAO-A sparing is a critical safety endpoint.

References

  • Hazelhoff, B., De Vries, J. B., Dijkstra, D., & Horn, A. S. (1985). The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor. Naunyn-Schmiedeberg's Archives of Pharmacology, 330(1), 50-58. URL:[Link]

  • Sterling, J., Veinberg, A., Lerner, D., Goldenberg, W., Levy, R., Youdim, M., & Finberg, J. (2002). Novel Dual Inhibitors of AChE and MAO Derived from Hydroxy Aminoindan and Phenethylamine as Potential Treatment for Alzheimer's Disease. Journal of Medicinal Chemistry, 45(24), 5260-5279. URL:[Link]

  • Youdim, M. B. H., Finberg, J. P. M., & Sterling, J. (1996). R-enantiomer of N-propargyl-1-aminoindan, salts, compositions and uses thereof. U.S. Patent No. 5,532,415A.

Sources

Troubleshooting

Technical Support Center: Navigating Toxicity Limits of N-Methyl-N-propargyl-2-aminotetralin in Rodent Models

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the unique pharmacological challenges of working with N-Methyl-N-propargyl-2-aminotetral...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the unique pharmacological challenges of working with N-Methyl-N-propargyl-2-aminotetralin (also known as 2-MPAT or N-0425).

While 2-MPAT is a highly potent, semi-rigid analogue of the Parkinson's drug deprenyl[1], its dual functionality as an irreversible monoamine oxidase (MAO) inhibitor and a direct dopamine receptor agonist[2] creates a remarkably narrow therapeutic window. This guide provides field-proven insights to help you establish safe dosing limits, prevent sympathomimetic toxicity, and validate your experimental workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: Why do my normotensive rats exhibit acute systolic blood pressure spikes when dosed with racemic 2-MPAT? The Causality: You are observing the classic "cheese effect," a severe sympathomimetic toxicity caused by off-target MAO-A inhibition. Racemic N-0425 inactivates both MAO-A and MAO-B equally[1]. When MAO-A is inhibited in the gut and liver, dietary tyramine is not metabolized. It enters the systemic circulation and displaces norepinephrine from sympathetic nerve terminals, triggering a hypertensive crisis[3]. The Solution: Switch to the isolated (+) enantiomer, (+)-N-0425, which is 10 times more selective for MAO-B than MAO-A[1][2]. Furthermore, strictly cap your intraperitoneal (IP) doses at ≤0.01 mmol/kg. Studies show that at 0.01 mmol/kg, tyramine potentiation is avoided, but increasing the dose to 0.04 mmol/kg forces crossover into MAO-A inhibition, triggering the toxicity[1].

Q2: I am observing severe stereotypy and hyperlocomotion in my rodent models at therapeutic doses. How can I isolate the MAO-B inhibitory effects from these behavioral artifacts? The Causality: Unlike purely selective MAO-B inhibitors like rasagiline[3], 2-MPAT possesses an aminotetralin scaffold that confers intrinsic direct dopamine receptor agonism[2][4]. The combination of MAO-B inhibition (which prevents dopamine breakdown) and direct receptor agonism creates a synergistic pooling of dopaminergic tone in the striatum, leading to motor overstimulation. The Solution: Perform a strict dose-response titration. If behavioral artifacts persist, you must run a parallel control cohort using a pure MAO-B inhibitor without the aminotetralin scaffold (e.g., [5]) to subtract the direct dopamine agonism effect from your data.

Q3: My ex vivo MAO-B inhibition assays show inconsistent target engagement 24 hours post-dosing. Is the compound degrading? The Causality: 2-MPAT is an irreversible inhibitor; however, rodents have a rapid rate of de novo enzyme synthesis. While striatal MAO-B is almost completely inhibited 2 hours post-dose, new MAO enzymes are synthesized over 24 hours, leading to a false appearance of reversible binding or compound degradation[1]. The Solution: Standardize your brain extraction and homogenization to exactly 2 hours post-administration. This captures the peak irreversible covalent binding of the propargylamine moiety before de novo synthesis skews the data[1].

Part 2: Mechanistic Visualization

ToxicityMechanisms MPAT 2-MPAT (N-0425) Administration MAOB MAO-B Inhibition (Targeted at ≤0.01 mmol/kg) MPAT->MAOB Primary MAOA MAO-A Inhibition (Off-target at >0.01 mmol/kg) MPAT->MAOA High Dose DA Direct Dopamine Receptor Agonism MPAT->DA Intrinsic DA_Pool Striatal Dopamine Accumulation MAOB->DA_Pool Tyr Dietary Tyramine Accumulation MAOA->Tyr Prevents Breakdown DA->DA_Pool Tox1 Dopaminergic Toxicity (Stereotypy / Hyperlocomotion) DA_Pool->Tox1 Receptor Overstimulation Tox2 Hypertensive Crisis (Cheese Effect) Tyr->Tox2 Norepinephrine Release

Fig 1: Mechanistic pathways of 2-MPAT-induced toxicity in rodent models.

Part 3: Quantitative Data Summaries

To safely navigate the therapeutic window, researchers must select the correct stereoisomer. The table below summarizes the pharmacological profile and toxicity thresholds of 2-MPAT enantiomers based on established neuropharmacological profiling[1].

Compound VariantMAO-B Selectivity (In Vitro)MAO-A Inhibition (In Vivo)Tyramine Potentiation ThresholdPrimary Toxicity Risk
Racemic N-0425 Equipotent (MAO-A = MAO-B)High >0.01 mmol/kgHypertensive Crisis
(+)-N-0425 10x preference for MAO-BLow >0.04 mmol/kgDopaminergic Stereotypy
(-)-N-0425 Preference for MAO-AHigh <0.01 mmol/kgHypertensive Crisis

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. The following workflow utilizes internal controls to confirm that you have successfully inhibited MAO-B without crossing the toxicity limits into MAO-A inhibition.

Protocol: In Vivo Tyramine Challenge and Ex Vivo MAO Assay

Objective: Validate the maximum tolerated dose of (+)-N-0425 that achieves MAO-B inhibition without triggering sympathomimetic toxicity.

Step 1: Baseline Establishment & Dietary Control

  • Fast male Wistar rats (200-250g) for 12 hours to clear baseline dietary tyramine.

  • Anesthetize and catheterize the femoral artery for continuous systolic blood pressure (SBP) monitoring, or use non-invasive tail-cuff plethysmography.

  • Self-Validation Check: Inject a vehicle control (saline) IP. Establish a stable baseline SBP. If baseline SBP fluctuates >10% , recalibrate telemetry before proceeding.

Step 2: 2-MPAT Administration

  • Divide cohorts into three (+)-N-0425 dosing groups: 0.005 mmol/kg, 0.01 mmol/kg, and 0.04 mmol/kg[1].

  • Administer the dose via IP injection.

  • Wait exactly 2 hours to allow for peak irreversible covalent binding to the MAO enzymes.

Step 3: Tyramine Challenge (Toxicity Limit Test)

  • Administer an intravenous (IV) challenge of tyramine (e.g., 1-2 mg/kg).

  • Monitor SBP for 30 minutes.

  • Causality & Validation: If SBP spikes significantly in the 0.01 mmol/kg cohort, your compound batch may be contaminated with the (-)-enantiomer. A valid, pure (+)-N-0425 batch will only show tyramine potentiation at the 0.04 mmol/kg threshold[1].

Step 4: Ex Vivo Radiometric Validation

  • Euthanize the animals and rapidly extract the frontal cortex and striatum. Homogenize in cold 0.1 M phosphate buffer (pH 7.4).

  • Incubate homogenates with 14C -phenylethylamine (PEA) to measure MAO-B activity, and 14C -serotonin (5-HT) to measure MAO-A activity.

  • Self-Validation Check: The use of specific radioligands ensures strict isolation of isoform activity. You should observe near-complete suppression of 14C -PEA metabolism across all doses, but 14C -5-HT metabolism should only be suppressed in the 0.04 mmol/kg cohort.

Workflow S1 1. Enantiomer Selection Use (+)-N-0425 S2 2. Dose Titration (0.005 - 0.04 mmol/kg) S1->S2 S3 3. Tyramine Challenge (Monitor Systolic BP) S2->S3 S4 4. Ex Vivo Validation (Radiometric MAO Assay) S3->S4

Fig 2: Self-validating workflow for establishing 2-MPAT toxicity limits.

References

  • Hazelhoff, B., et al. (1985). "The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor." Naunyn-Schmiedeberg's Archives of Pharmacology, 330(1), 50-58. Available at:[Link]

  • Youdim, M. B. H., et al. (1996). "R-enantiomer of N-propargyl-1-aminoindan, salts, compositions and uses thereof." U.S. Patent No. 5,532,415A.

Sources

Reference Data & Comparative Studies

Validation

Benchmarking N-Methyl-N-propargyl-2-aminotetralin against clorgyline for MAO-A

Benchmarking N-Methyl-N-propargyl-2-aminotetralin Against Clorgyline for MAO-A Inhibition Monoamine oxidase A (MAO-A) is a mitochondrial enzyme responsible for the oxidative deamination of key neurotransmitters, includin...

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Author: BenchChem Technical Support Team. Date: March 2026

Benchmarking N-Methyl-N-propargyl-2-aminotetralin Against Clorgyline for MAO-A Inhibition

Monoamine oxidase A (MAO-A) is a mitochondrial enzyme responsible for the oxidative deamination of key neurotransmitters, including serotonin (5-HT) and norepinephrine (NE). In the landscape of neuropharmacology, benchmarking novel or dual-acting inhibitors against established gold standards is critical for defining therapeutic windows. This guide provides an in-depth technical comparison between N-Methyl-N-propargyl-2-aminotetralin (N-0425) —a semi-rigid analogue of deprenyl with dual MAO and dopaminergic activity—and Clorgyline , the classic, highly selective MAO-A inhibitor.

Structural Determinants and Mechanistic Profiling

To understand the divergent profiles of these two compounds, we must first examine their structural causality. Both molecules belong to the propargylamine class of MAO inhibitors. The shared propargyl moiety acts as a "suicide substrate." Upon entering the enzyme's active site, the alkyne group is oxidized, resulting in the formation of a highly reactive intermediate that covalently binds to the N5 atom of the flavin adenine dinucleotide (FAD) cofactor. This irreversible covalent modification permanently inactivates the enzyme.

However, their target selectivity is dictated by their core scaffolds:

  • Clorgyline: Features a 2,4-dichlorophenoxy moiety. This specific steric and electronic configuration perfectly complements the substrate cavity of MAO-A, rendering it a highly selective, low-nanomolar inhibitor of the MAO-A isoform[1].

  • N-Methyl-N-propargyl-2-aminotetralin (N-0425): Built on an aminotetralin core, N-0425 is a semi-rigid analogue of deprenyl (selegiline). While deprenyl is strictly MAO-B selective, the conformational restriction of the aminotetralin ring in N-0425 alters its binding affinity. Racemic N-0425 and its (-)-enantiomer inactivate both MAO-A and MAO-B to approximately the same extent in brain homogenates[2]. Conversely, the (+)-enantiomer exhibits a 10-fold preference for MAO-B over MAO-A[2].

MAO_Pathway Monoamines Monoamines (5-HT, NE, DA) MAOA MAO-A Enzyme (Outer Mitochondrial Membrane) Monoamines->MAOA Substrate Binding FAD FAD Cofactor (Flavin Adenine Dinucleotide) MAOA->FAD Electron Transfer Metabolites Deaminated Metabolites + H2O2 FAD->Metabolites Oxidation Clorgyline Clorgyline (Highly Selective) Clorgyline->FAD Irreversible Covalent Adduct (Propargyl Group) N0425 N-0425 (Dual MAO-A/B) N0425->FAD Irreversible Covalent Adduct (Propargyl Group)

Mechanistic pathway of MAO-A monoamine degradation and irreversible inhibition.

Quantitative Benchmarking Data

When evaluating N-0425 for MAO-A inhibition, clorgyline serves as the mandatory positive control to establish the lower limit of detection for IC50 assays. High-throughput screening assays consistently place Clorgyline's IC50 for MAO-A in the low nanomolar range (approx. 2.99 nM)[3]. N-0425, acting as a dual-inhibitor, operates in the sub-micromolar range for MAO-A.

CompoundTarget ProfileMAO-A IC50Isoform Selectivity (MAO-A vs MAO-B)Mechanism of Action
Clorgyline MAO-A specific~2.99 - 11.0 nMHighly MAO-A SelectiveIrreversible (Covalent FAD Adduct)
Racemic N-0425 Dual MAO-A / MAO-BSub-micromolarEquipotent (Non-selective)Irreversible (Covalent FAD Adduct)
(-)-N-0425 Dual MAO-A / MAO-BSub-micromolarEquipotent (Non-selective)Irreversible (Covalent FAD Adduct)
(+)-N-0425 MAO-B preferentialMicromolar10-fold MAO-B SelectiveIrreversible (Covalent FAD Adduct)

Experimental Methodologies: Self-Validating Kinetic Protocols

To accurately benchmark N-0425 against clorgyline, researchers must utilize an assay that accounts for the time-dependent nature of irreversible inhibitors. The Fluorometric Kynuramine Assay is the field standard. Kynuramine is a non-fluorescent substrate that MAO-A oxidatively deaminates to 4-hydroxyquinoline (4-HQ). In alkaline environments, 4-HQ becomes highly fluorescent, providing a self-validating, high signal-to-noise readout.

Step-by-Step Protocol: Fluorometric MAO-A Inhibition Assay

Causality Note: Because both N-0425 and clorgyline are suicide inhibitors, a pre-incubation step in the absence of the substrate is strictly required. If the substrate is added simultaneously with the inhibitor, competitive binding will mask the true irreversible inhibition kinetics, artificially inflating the apparent IC50.

Materials:

  • Recombinant Human MAO-A enzyme (expressed in baculovirus-infected cells).

  • Kynuramine dihydrobromide (Substrate).

  • Assay Buffer: 100 mM Potassium Phosphate, pH 7.4.

  • Stop Solution: 2N NaOH.

Workflow:

  • Compound Preparation: Prepare serial dilutions of Clorgyline (0.1 nM to 1 µM) and N-0425 (10 nM to 100 µM) in DMSO. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced enzyme denaturation.

  • Enzyme Pre-Incubation (Critical Step): In a 96-well black opaque plate, combine 45 µL of MAO-A enzyme (approx. 5 µg/mL) with 5 µL of the test compound. Incubate at 37°C for exactly 15 minutes. This allows the propargyl group to form the covalent adduct with FAD.

  • Reaction Initiation: Add 50 µL of Kynuramine (final concentration 40-50 µM, approximating the Km​ for MAO-A) to all wells to initiate the reaction.

  • Enzymatic Reaction: Incubate the plate at 37°C for 20 minutes.

  • Reaction Termination: Add 40 µL of 2N NaOH to all wells. Causality: The strong base immediately denatures the MAO-A enzyme, stopping the reaction, while simultaneously shifting the pH to maximize the quantum yield of the 4-HQ fluorophore.

  • Detection & Analysis: Measure fluorescence using a microplate reader (Excitation: 310 nm, Emission: 400 nm). Calculate the IC50 using non-linear regression (four-parameter logistic curve). Ensure assay robustness by verifying a Z'-factor > 0.5.

Workflow Prep Enzyme Prep Human MAO-A Incubation Pre-Incubation 15 min at 37°C Prep->Incubation Substrate Substrate Addition Kynuramine Incubation->Substrate Detection Detection Fluorometric (4-HQ) Substrate->Detection Analysis Data Analysis IC50 Calculation Detection->Analysis

Step-by-step experimental workflow for benchmarking irreversible MAO-A inhibitors.

Conclusion for Drug Development Professionals

When developing aminotetralin-based neurotherapeutics, benchmarking against clorgyline is indispensable for isolating MAO-A specific effects. While clorgyline remains the ultimate tool compound for isolated MAO-A blockade[1], N-0425 represents a broader polypharmacological approach[2]. Its ability to equipotently inhibit both MAO isoforms (in its racemic and (-)-enantiomeric forms) while retaining the aminotetralin core makes it a highly valuable scaffold for designing multi-target directed ligands (MTDLs) aimed at complex neurodegenerative conditions like Parkinson's Disease.

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Comparative

Cross-Validation of N-Methyl-N-propargyl-2-aminotetralin (N-0425) Binding Affinity: A Radioligand Assay Comparison Guide

Executive Summary & Pharmacological Rationale N-Methyl-N-propargyl-2-aminotetralin (commonly designated as N-0425) is a conformationally restricted, semi-rigid analogue of the classical monoamine oxidase (MAO) inhibitor...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Rationale

N-Methyl-N-propargyl-2-aminotetralin (commonly designated as N-0425) is a conformationally restricted, semi-rigid analogue of the classical monoamine oxidase (MAO) inhibitor L-deprenyl (selegiline)[1]. By incorporating a propargylamine pharmacophore onto a tetralin scaffold, researchers created a highly potent, irreversible inhibitor of MAO enzymes.

In neuropharmacological drug development, N-0425 serves as a critical structural probe due to its stereospecificity. While the racemic mixture and the (-)-enantiomer inhibit both MAO-A and MAO-B non-selectively, the (+)-enantiomer exhibits a 10-fold selectivity for MAO-B over MAO-A[1]. Validating these binding affinities requires robust, self-validating radioligand displacement assays. This guide objectively compares (+)-N-0425 against industry-standard alternatives and details the mechanistic causality behind the experimental workflows used to cross-validate these findings.

Mechanistic Causality: Probing Irreversible "Suicide" Inhibition

Standard equilibrium binding assays (such as those used for GPCRs) assume reversible, competitive binding. However, N-0425, much like deprenyl, functions as a "suicide inhibitor." The propargyl group is oxidized by the FAD (flavin adenine dinucleotide) cofactor within the MAO active site, forming a highly reactive intermediate that covalently binds to the N5 atom of the flavin ring.

Because this binding is irreversible, "affinity" (Ki) is inherently time-dependent. Therefore, radioligand assays for N-0425 cannot simply mix all reagents simultaneously. They must employ a precise pre-incubation step to allow covalent bond formation to reach a steady state before the introduction of a high-affinity radioligand, such as[3H]L-deprenyl for MAO-B[2] or [3H]Ro 41-1049 for MAO-A[3].

G N0425 (+)-N-0425 (Test Ligand) MAOB MAO-B Enzyme (FAD Cofactor) N0425->MAOB Covalent Binding Signal Scintillation Signal MAOB->Signal Quantification Radioligand [3H]-L-Deprenyl (Radioligand) Radioligand->MAOB Competitive Displacement

Caption: Mechanism of competitive radioligand displacement at the MAO-B active site.

Comparative Binding Affinity Data

To objectively assess the utility of N-0425, we must benchmark its binding parameters against established clinical and experimental standards. The table below summarizes the relative binding affinities and selectivities derived from competitive radioligand binding assays in rat brain homogenates[1].

CompoundMAO-A AffinityMAO-B AffinitySelectivity Ratio (MAO-B/A)Off-Target D2 Affinity
(+)-N-0425 ModerateHigh~10Negligible
(-)-N-0425 HighHigh~1Negligible
(-)-Deprenyl LowVery High>100Negligible
Rasagiline LowVery High>100Negligible
Clorgyline Very HighLow<0.01Negligible

Data Analysis: While (+)-N-0425 is highly potent, in vitro studies show it is approximately 3 times less active than (-)-deprenyl at inactivating MAO-B[1]. However, its rigid tetralin structure makes it an invaluable pharmacological probe for mapping the steric constraints of the MAO-B active site compared to the flexible aliphatic chain of deprenyl. Furthermore, unlike its hydroxylated aminotetralin derivatives (which act as potent dopamine agonists), N-0425 lacks significant off-target affinity for D2 receptors, ensuring its high fidelity as an MAO-specific probe[1].

Experimental Protocol: Self-Validating Radioligand Workflow

To ensure trustworthiness and reproducibility, the following protocol details a dual-assay system for cross-validating MAO-A and MAO-B binding affinity.

Workflow Prep 1. Tissue Preparation (Brain Homogenate) Incubate 2. Incubation (37°C) Ligand + Radioligand Prep->Incubate Filter 3. Rapid Filtration (GF/B Filters in PEI) Incubate->Filter Wash 4. Cold Buffer Wash (Terminate Reaction) Filter->Wash Count 5. Liquid Scintillation (CPM to Specific Binding) Wash->Count

Caption: Step-by-step workflow for MAO radioligand binding and filtration assays.

Step-by-Step Methodology:

1. Tissue Preparation (The Biological Matrix)

  • Procedure: Homogenize rat frontal cortex (for MAO-A) or striatum (for MAO-B) in 50 mM Na/K phosphate buffer (pH 7.4). Centrifuge at 20,000 x g for 20 minutes, discard the supernatant, and resuspend the membrane pellet.

  • Causality: Washing the membranes removes endogenous monoamines (like dopamine and serotonin) that could act as competing substrates, which would artificially lower the apparent affinity of the test ligand.

2. Assay Incubation (The Kinetic Window)

  • Procedure: In a 96-well deep-well plate, combine 100 µL of membrane suspension (approx. 50 µg protein) and 50 µL of (+)-N-0425 at varying concentrations ( 10−10 to 10−4 M). Pre-incubate at 37°C for 30 minutes.

  • Causality: The 30-minute pre-incubation at physiological temperature is critical. It provides the necessary activation energy and time for the propargyl moiety of N-0425 to covalently bind to the FAD cofactor before introducing the competitor.

3. Radioligand Addition (The Competitive Probe)

  • Procedure: Add 50 µL of the specific radioligand. Use 2 nM [3H]Ro 41-1049 for MAO-A[3] or 2 nM [3H]L-deprenyl for MAO-B[2]. Incubate for an additional 60 minutes.

  • Self-Validation (Defining NSB): In parallel control wells, include 10 µM cold Clorgyline (for MAO-A) or 10 µM cold Deprenyl (for MAO-B) to define Non-Specific Binding (NSB). Specific binding is calculated as Total Binding minus NSB.

4. Rapid Filtration (Reaction Termination)

  • Procedure: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters using a cell harvester. Wash filters three times with 3 mL of ice-cold buffer.

  • Causality: GF/B filters must be pre-soaked in 0.3% polyethylenimine (PEI). PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific adhesion of the lipophilic radioligands to the filter itself, thereby improving the signal-to-noise ratio. The ice-cold wash buffer kinetically freezes the dissociation of any reversibly bound ligands.

5. Quantification

  • Procedure: Extract filters into scintillation vials, add 3 mL of liquid scintillation cocktail, and count the decay events (CPM) after a 12-hour dark adaptation period to eliminate chemiluminescence.

References

  • Hazelhoff, B., et al. "The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor." Naunyn-Schmiedeberg's Archives of Pharmacology 330.1 (1985): 50-58.[Link]

  • Fowler, J. S., et al. "Development and Clinical Application of Positron Emission Tomography Imaging Agents for Monoamine Oxidase B." Frontiers in Neuroscience (2022).[Link]

  • Cesura, A. M., et al. "Characterization of the binding of [3H]Ro 41-1049 to the active site of human monoamine oxidase-A." Molecular Pharmacology 38.6 (1990): 813-819.[Link]

Sources

Validation

A Comparative Guide: N-Methyl-N-propargyl-2-aminotetralin (N-0425) vs. Standard Aminotetralins in Neuropharmacology

The 2-aminotetralin scaffold represents a masterclass in neuropharmacological drug design. By locking the flexible phenylethylamine backbone of endogenous dopamine into a rigid, extended conformation, this core structure...

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Author: BenchChem Technical Support Team. Date: March 2026

The 2-aminotetralin scaffold represents a masterclass in neuropharmacological drug design. By locking the flexible phenylethylamine backbone of endogenous dopamine into a rigid, extended conformation, this core structure enhances lipophilicity and blood-brain barrier (BBB) penetration. However, the true pharmacological destiny of the molecule is dictated by its nitrogen substitutions.

This guide objectively compares the experimental and clinical profiles of N-methyl-N-propargyl-2-aminotetralin (N-0425) —a molecule engineered for monoamine oxidase (MAO) inhibition—against standard aminotetralins like rotigotine (N-0923), which are designed for direct dopamine receptor agonism.

Chemical Architecture & Mechanistic Divergence

To understand the divergent applications of these compounds, researchers must look at the structure-activity relationship (SAR) governing their primary target engagement.

N-0425: The Propargyl Switch (MAO Inhibition)

N-methyl-N-propargyl-2-aminotetralin (N-0425) is a semi-rigid analogue of the classic MAO inhibitor deprenyl. The critical structural feature is the propargyl group , which transforms the molecule into a mechanism-based "suicide" inhibitor. The alkyne moiety covalently binds to the N5 atom of the flavin adenine dinucleotide (FAD) cofactor within the MAO active site, irreversibly halting the enzymatic degradation of biogenic amines.

Stereochemistry plays a vital role in its selectivity:[1]. Conversely, the racemic mixture and the (-)-enantiomer inactivate both MAO-A and MAO-B to approximately the same extent[1]. By preventing dopamine breakdown, N-0425 [1].

Standard Aminotetralins: The Alkyl Switch (D2/D3 Agonism)

Standard aminotetralins, such as Rotigotine (N-0923) , lack the propargyl group. Instead, they feature bulky substitutions like N-propyl and N-2-thienylethyl groups. These specific moieties perfectly occupy the lipophilic accessory binding pocket of post-synaptic dopamine receptors, bypassing degenerating presynaptic neurons entirely.

Rotigotine acts as a non-ergolinic dopamine agonist with a[2]. Because of their direct agonism, [3].

Pharmacological_Pathways DA Endogenous Dopamine MAO MAO-A / MAO-B (Enzymatic Degradation) DA->MAO Metabolized by D2_Rec D2 / D3 Receptors (Gi-Coupled) DA->D2_Rec Binds to Effect1 Increased Synaptic Dopamine Levels MAO->Effect1 When Inhibited N0425 N-0425 (Propargyl-Aminotetralin) Mechanism-Based Inhibitor N0425->MAO Irreversible Inhibition Effect2 Direct Post-Synaptic Motor Stimulation D2_Rec->Effect2 Downstream Signaling Rotigotine Standard Aminotetralins (e.g., Rotigotine) Rotigotine->D2_Rec Direct Agonism

Fig 1: Mechanistic divergence of N-0425 (MAO inhibition) vs. standard aminotetralins (D2/D3 agonism).

Comparative Pharmacological Profile

To facilitate objective decision-making in drug development, the quantitative and qualitative differences between these two classes are summarized below. A major clinical hurdle for standard aminotetralins is their pharmacokinetic profile;[4]. This necessitates continuous intravenous infusion or[2].

FeatureN-Methyl-N-propargyl-2-aminotetralin (N-0425)Standard Aminotetralins (e.g., Rotigotine / N-0923)
Primary Target Monoamine Oxidase (MAO-A / MAO-B)Dopamine Receptors (D2 / D3)
Mechanism of Action Mechanism-based (irreversible) enzymatic inhibitionDirect Gi-coupled GPCR agonism
Key N-Substitution Methyl and Propargyl groupsAlkyl and Thienylethyl groups
Receptor Selectivity (+) Enantiomer: 10-fold preference for MAO-B20-fold preference for D3 over D2
Pharmacological Effect Prevents endogenous dopamine degradationDirectly mimics dopamine at post-synaptic sites
Clinical Delivery Experimental (Intraperitoneal in models)Transdermal patch / Continuous IV

Experimental Methodologies: Self-Validating Protocols

When evaluating these compounds in the laboratory, the experimental design must account for their distinct mechanisms. Radioligand binding alone is insufficient; functional assays are required to prove target engagement and downstream causality.

Protocol A: Ex Vivo Radiochemical MAO Inhibition Assay (Targeting N-0425)

Causality & Validation: In vitro assays cannot account for the high non-specific tissue binding of lipophilic tetralins or their BBB permeability. An ex vivo approach ensures the compound successfully reaches the brain and engages MAO in a physiological environment. The use of isoform-specific radioligands acts as an internal control for selectivity.

  • Dosing & Tissue Harvesting: Administer N-0425 (0.01 mmol/kg i.p.) to rodent models.[1].

  • Homogenization: Homogenize the tissue in ice-cold 0.1 M potassium phosphate buffer (pH 7.4) to preserve enzyme integrity.

  • Substrate Incubation: Aliquot the homogenates. To measure MAO-B specific activity, add 14 C-labeled phenylethylamine (PEA). To measure MAO-A activity, use 14 C-serotonin (5-HT).

  • Reaction Termination & Extraction: Terminate the reaction after 20 minutes using 2M citric acid. Extract the radiolabeled deaminated metabolites into an organic solvent phase (e.g., toluene/ethyl acetate).

  • Quantification: Measure the radioactivity of the organic phase using liquid scintillation counting. Calculate the percentage of irreversible inhibition relative to vehicle-treated controls.

Protocol B: In Vitro TR-FRET cAMP Accumulation Assay (Targeting Standard Aminotetralins)

Causality & Validation: D2 and D3 receptors are Gi/o-protein coupled. Functional agonism results in the inhibition of adenylate cyclase, thereby reducing intracellular cAMP. Because baseline cAMP in resting cells is too low to measure a reliable decrease, Forskolin must be used to artificially elevate the baseline, creating a self-validating window to observe the agonist's inhibitory effect.

  • Cell Preparation: Culture CHO cells stably expressing human D2 or D3 receptors. Plate cells in a 384-well microplate.

  • Forskolin Stimulation: Pre-incubate the cells with Forskolin (10 µM) to directly activate adenylate cyclase, alongside a phosphodiesterase inhibitor (IBMX, 500 µM) to prevent spontaneous cAMP degradation.

  • Agonist Addition: Add serial dilutions of the standard aminotetralin candidate (e.g., Rotigotine). Incubate for 30 minutes at 37°C.

  • Detection: Lyse the cells and introduce Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) reagents (fluorophore-labeled cAMP and an anti-cAMP antibody).

  • Data Analysis: Quantify the time-resolved fluorescence. A decrease in the FRET signal correlates with decreased cAMP levels, confirming functional Gi-coupled agonism. Plot dose-response curves to extract EC 50​ values.

Experimental_Workflow Compound Aminotetralin Candidate ExVivo Ex Vivo Radiochemical Assay (Target: MAO) Compound->ExVivo If Propargyl Substituted InVitro In Vitro TR-FRET Assay (Target: D2/D3) Compound->InVitro If Alkyl Substituted Readout1 Quantify 14C-Metabolites (Scintillation) ExVivo->Readout1 Measure Enzyme Activity Readout2 Quantify cAMP Reduction (Fluorescence) InVitro->Readout2 Measure Receptor Activation

Fig 2: Self-validating experimental workflows for evaluating MAO inhibitors vs. dopamine agonists.

Conclusion

While both N-methyl-N-propargyl-2-aminotetralin and standard aminotetralins share a rigidified phenylethylamine core, their therapeutic utility is entirely divergent. The propargyl moiety of N-0425 acts as a targeted molecular weapon against MAO enzymes, preserving endogenous dopamine. In contrast, the bulky alkyl substitutions of standard aminotetralins bypass enzymatic pathways entirely, directly stimulating post-synaptic receptors. Understanding these structural nuances and employing the correct functional assays is critical for advancing next-generation neurotherapeutics.

References
  • Hazelhoff, B., De Vries, J. B., Dijkstra, D., & Horn, A. S. (1985). "The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor." Naunyn-Schmiedeberg's Archives of Pharmacology, 330(1), 50-58. URL:[Link]

  • Bravi, D., et al. (1998). "N-0923, a novel soluble dopamine D2 agonist in the treatment of parkinsonism." Movement Disorders, 13(5), 768-774. URL: [Link]

  • Elshoff, J. P., Braun, M., Andreas, J. O., Middle, M., & Cawkill, D. (2015). "Rotigotine transdermal system: a short review." Therapeutics and Clinical Risk Management. URL:[Link]

  • Schacht, D. W., & Wolff, H. M. (2013). "Method for producing a pharmaceutical composition comprising rotigotine." US Patent 8604076B2.

Sources

Safety & Regulatory Compliance

Safety

Pharmacological Causality: Why 2-MPAT Requires Extreme Containment

Comprehensive Operational Safety and Disposal Protocol for N-Methyl-N-propargyl-2-aminotetralin As drug development pushes the boundaries of neuropharmacology, handling highly potent active pharmaceutical ingredients (AP...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Operational Safety and Disposal Protocol for N-Methyl-N-propargyl-2-aminotetralin

As drug development pushes the boundaries of neuropharmacology, handling highly potent active pharmaceutical ingredients (APIs) requires uncompromising safety architectures. N-Methyl-N-propargyl-2-aminotetralin (CAS: 96333-07-2), often referred to as 2-MPAT or N-0425, is a rigid analogue of deprenyl and a highly potent, irreversible inhibitor of monoamine oxidase (MAO) 1.

Because of its profound pharmacological activity, improper handling or disposal of this compound presents severe risks to laboratory personnel and the environment. This guide provides an authoritative, step-by-step operational and disposal framework designed for researchers and safety officers. We do not just outline what to do; we explain the chemical causality behind each safety mandate, ensuring your protocols are self-validating and resilient.

To respect a chemical, one must understand its mechanism. 2-MPAT contains a tetralin core linked to a propargylamine moiety. The lipophilic tetralin structure facilitates rapid dermal and mucosal absorption. Once systemic, the propargyl group undergoes an enzyme-catalyzed oxidation by MAO, forming a highly reactive allene or conjugated iminium intermediate. This intermediate covalently binds to the N5 atom of the flavin adenine dinucleotide (FAD) cofactor within the MAO active site, leading to irreversible enzyme suicide-inhibition 2.

Accidental exposure can cause a complete blockade of MAO-A and MAO-B, precipitating severe hypertensive crises (the "cheese effect") or serotonin toxicity if the researcher subsequently ingests dietary tyramine or uses serotonergic medications.

MAO M 2-MPAT (Propargylamine) E Monoamine Oxidase (MAO-A / MAO-B) M->E Targets C Covalent Binding to FAD Cofactor E->C Oxidation of Propargyl Group I Irreversible Enzyme Inactivation C->I Mechanism T Acute Toxicity / Hazard Risk I->T Systemic Effect

Mechanism of irreversible MAO inactivation by 2-MPAT leading to acute toxicity.

Quantitative Hazard Profile & PPE Specifications

Propargylamine derivatives exhibit steep dose-response toxicity curves. Based on structural analogs, the compound is classified under severe acute toxicity categories .

Hazard CategoryClinical/Chemical ConsequenceRequired PPE & Engineering Control
Acute Inhalation Toxicity Fatal if inhaled (Category 1/2). Aerosolized powder rapidly enters pulmonary circulation.Class II Type B2 Biological Safety Cabinet (BSC) or dedicated powder weighing isolator.
Acute Dermal Toxicity Toxic in contact with skin. Tetralin core drives transdermal penetration.Double-gloving (Nitrile, ≥8 mil outer), disposable Tyvek sleeves, closed-front lab coat.
Eye Irritation Causes serious eye irritation and potential corneal damage.Snug-fitting chemical splash goggles (no standard safety glasses).
Environmental Hazard Harmful to aquatic life with long-lasting effects.Absolute prohibition of drain disposal (sewering) 3.

Step-by-Step Operational Handling Protocol

To ensure trustworthiness, every handling step must isolate the human operator from the API.

Step 1: Environmental Preparation

  • Conduct all work within a certified Class II Type B2 BSC or a negative-pressure glovebox.

  • Ensure all equipment is grounded to prevent static discharge, as propargylamine powders can pose dust deflagration risks .

Step 2: Weighing and Dissolution

  • Use an anti-static weighing boat. Do not use standard plastic boats which may cause the fine powder to aerosolize via electrostatic repulsion.

  • Weigh the exact required mass of 2-MPAT.

  • In-situ Dissolution: Rather than transferring dry powder, add the primary solvent (e.g., anhydrous DMSO or methanol) directly to the weighing vessel inside the hood to quench dust generation immediately.

  • Transfer the solubilized API to a sealed amber vial (the compound may be sensitive to photo-oxidation).

Spill Containment & Decontamination Procedure

In the event of a powder spill, immediate and calculated action is required to prevent aerosolization.

  • Evacuate & Isolate: Evacuate personnel from the immediate vicinity. Allow the HVAC system to clear any initial aerosols (wait 15 minutes if outside a containment hood).

  • Don Advanced PPE: Wear a NIOSH-approved N95 or P100 particulate respirator, chemical-resistant suit, and heavy-duty nitrile gloves.

  • Wet Containment (Crucial): Do not dry sweep. Cover the powder spill with a plastic sheet or tarp to minimize spreading . Gently mist the area with a compatible solvent (e.g., 10% ethanol/water) to bind the powder.

  • Mechanical Recovery: Take up the dampened material mechanically using spark-proof tools or inert absorbent pads. Place into a pre-labeled, leak-proof hazardous waste container.

  • Chemical Decontamination: Wash the contaminated surface thoroughly with a 10% bleach solution (to oxidize residual amine) followed by a standard laboratory detergent and water rinse.

Proper Disposal & Waste Management Plan

The disposal of 2-MPAT must strictly adhere to the EPA's Resource Conservation and Recovery Act (RCRA) and the Management Standards for Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P) 3.

The "No Sewering" Mandate: Under EPA regulations effective August 2019, it is strictly prohibited to dispose of any hazardous pharmaceutical waste down the drain 3. This applies universally to all healthcare and research facilities.

Step-by-Step Disposal Workflow:

  • Segregation: Separate 2-MPAT waste from strong acids, oxidizing agents, and heavy metals.

  • Primary Containment:

    • Solid Waste (Empty vials, contaminated PPE, spill cleanup materials): Place in a rigid, puncture-resistant, leak-proof container.

    • Liquid Waste (HPLC effluents, assay buffers containing 2-MPAT): Collect in dedicated, chemically compatible carboys (e.g., HDPE). Do not mix with incompatible halogenated solvents unless verified by the EHS officer.

  • Labeling: Clearly label containers as "Hazardous Pharmaceutical Waste - Toxic (Contains N-Methyl-N-propargyl-2-aminotetralin)" 4.

  • Final Destruction: Transfer the waste to a licensed waste management vendor. The only acceptable method of ultimate disposal for potent MAO inhibitor APIs is high-temperature incineration at an EPA-permitted commercial/industrial solid waste incinerator or hazardous waste combustor 3, 4.

G A 2-MPAT Waste Generation B Solid Waste (Powder/Contaminated PPE) A->B C Liquid Waste (Solvent Solutions) A->C D Seal in Compatible Leak-Proof Containers B->D C->D E Segregate from Acids & Oxidizers D->E F Label as Hazardous Pharmaceutical Waste E->F G EPA-Permitted High-Temp Incineration F->G

Workflow for the segregation and EPA-compliant disposal of 2-MPAT hazardous waste.

References

  • NextSDS Database. "N-methyl-N-propargyl-2-aminotetralin — Chemical Substance Information." NextSDS. Available at:[Link]

  • Sterling, J., et al. "Novel Dual Inhibitors of AChE and MAO Derived from Hydroxy Aminoindan and Phenethylamine as Potential Treatment for Alzheimer's Disease." Journal of Medicinal Chemistry, ACS Publications, 2002. Available at:[Link]

  • Environmental Protection Agency (EPA). "Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine." Federal Register, Feb 22, 2019. Available at:[Link]

  • Environmental Protection Agency (EPA). "A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities." Oct 10, 2022. Available at:[Link]

Sources

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